Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate

• CAS: 1187163-48-9

Core Science & Biosynthesis

Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate chemical and physical properties

An In-depth Technical Guide to Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate

Introduction

Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate is a heterocyclic compound featuring a core structure composed of a thiophene ring linked to a methyl-substituted pyridine ring. This bi-heterocyclic arrangement, combined with an ethyl ester functional group, makes it a molecule of significant interest in the fields of medicinal chemistry and materials science. Thiophene-based scaffolds are recognized as "privileged structures" in drug discovery, appearing in numerous FDA-approved drugs due to their ability to act as bioisosteres of phenyl rings and engage in a wide range of biological interactions.[1] Similarly, the pyridine moiety is a cornerstone in pharmaceutical development, known for its ability to form hydrogen bonds and influence the pharmacokinetic properties of a molecule.[2][3]

This technical guide provides a comprehensive overview of the known and predicted properties of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate. It is intended for researchers, synthetic chemists, and drug development professionals, offering insights into its physicochemical characteristics, a plausible synthetic pathway with detailed protocols, and its potential applications as a versatile chemical building block.

Physicochemical and Structural Properties

The fundamental properties of a compound dictate its behavior in both chemical and biological systems. While specific experimental data for this molecule is not widely published, we can consolidate its structural identifiers and computed properties to provide a robust profile.

Chemical Identity

Identifier	Value	Source
IUPAC Name	ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate	[4]
CAS Number	1187163-48-9	[5]
Molecular Formula	C₁₃H₁₃NO₂S	[4][5]
Molecular Weight	247.31 g/mol	[5]
Canonical SMILES	CCOC(=O)c1ccc(s1)-c1ccc(C)cn1	[5]
InChI Key	OHRXZMHFJWQGER-UHFFFAOYSA-N	[5]

Computed Physical Properties

The following table summarizes key physical properties predicted through computational models. These values are essential for designing experimental conditions, such as selecting appropriate solvent systems for reactions and purification.

Property	Predicted Value	Notes
LogP (o/w)	3.57	Indicates good lipid solubility and potential for membrane permeability.[4]
Topological Polar Surface Area (TPSA)	39 Ų	Suggests good potential for oral bioavailability.[4]
Hydrogen Bond Acceptors	2	The pyridine nitrogen and ester carbonyl oxygen can accept hydrogen bonds.[4]
Hydrogen Bond Donors	0	The molecule lacks protons attached to electronegative atoms.[4]
Rotatable Bonds	4	Provides a degree of conformational flexibility.[4]
Heavy Atom Count	17	[4]

Synthesis and Purification

Synthetic Principle: Suzuki-Miyaura Coupling

The proposed synthesis involves the palladium-catalyzed reaction between a thiophene boronic acid (or ester) and a halogenated pyridine. This approach is favored for its high functional group tolerance, mild reaction conditions, and the commercial availability of the necessary starting materials. The catalytic cycle involves oxidative addition of the palladium catalyst to the halopyridine, transmetalation with the boronic acid derivative, and reductive elimination to yield the desired product and regenerate the catalyst.

Caption: Proposed workflow for synthesis and purification.

Detailed Experimental Protocol (Proposed)

Disclaimer: This is a representative protocol based on established chemical principles. It should be adapted and optimized by a qualified synthetic chemist. All operations should be performed in a well-ventilated fume hood.

Materials:

• Ethyl 5-bromothiophene-2-carboxylate

• (5-Methylpyridin-2-yl)boronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium Carbonate (K₂CO₃), anhydrous

• 1,4-Dioxane, anhydrous

• Deionized Water

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

• Silica Gel (for chromatography)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and magnetic stirrer, add Ethyl 5-bromothiophene-2-carboxylate (1.0 eq), (5-Methylpyridin-2-yl)boronic acid (1.2 eq), and potassium carbonate (2.5 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times. This is critical as the palladium catalyst is sensitive to oxygen.

• Solvent and Catalyst Addition: Under the inert atmosphere, add anhydrous 1,4-dioxane and deionized water (typically a 4:1 to 5:1 ratio). Degas the solvent mixture by bubbling the inert gas through it for 15-20 minutes. Add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0) (0.03-0.05 eq).

• Reaction: Heat the reaction mixture to reflux (80-100 °C) and stir vigorously. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and transfer to a separatory funnel.

• Extraction: Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water and then brine. The brine wash helps to remove residual water from the organic phase.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Purification Protocol

Principle: The crude product will likely contain unreacted starting materials, catalyst residue, and byproducts. Silica gel column chromatography is the standard method for purifying such compounds, separating them based on polarity.

Procedure:

• Column Preparation: Prepare a silica gel column using a suitable solvent system, such as a mixture of hexane and ethyl acetate.

• Loading: Adsorb the crude product onto a small amount of silica gel and load it onto the top of the prepared column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing to 20-30%). The less polar components will elute first.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate, likely as a solid or viscous oil.

Analytical Characterization

Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized compound. A combination of spectroscopic methods provides a complete picture of the molecular structure.

Expected Spectroscopic Data

The following data are predictions based on the known structure and typical spectroscopic values for similar functional groups and ring systems.[6][7][8]

Technique	Expected Observations
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 8.4-8.6 (s, 1H, pyridine-H6), 7.5-7.8 (m, 2H, pyridine-H3/H4), 7.6-7.7 (d, 1H, thiophene-H3), 7.2-7.3 (d, 1H, thiophene-H4), 4.3-4.4 (q, 2H, -OCH₂CH₃), 2.3-2.4 (s, 3H, Ar-CH₃), 1.3-1.4 (t, 3H, -OCH₂CH₃).
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~162 (C=O), ~150-155 (thiophene & pyridine quaternary C), ~120-148 (thiophene & pyridine CH), ~61 (-OCH₂CH₃), ~18 (Ar-CH₃), ~14 (-OCH₂CH₃).
FT-IR (KBr, cm⁻¹)	ν (cm⁻¹): ~3100-3000 (Aromatic C-H stretch), ~2980 (Aliphatic C-H stretch), ~1710-1725 (C=O ester stretch, strong), ~1600, 1450 (C=C/C=N aromatic ring stretches), ~1250 (C-O stretch).
Mass Spec. (ESI+)	m/z: Calculated for C₁₃H₁₃NO₂S: 247.07. Expected [M+H]⁺: 248.08.

Applications in Research and Drug Development

The structural motif of a substituted thiophene linked to another heterocycle is a powerful strategy in drug design. Thiophene derivatives have demonstrated a vast range of biological activities, including anti-inflammatory, antibacterial, and anticancer properties.[1][9][10]

• Scaffold for Library Synthesis: Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate is an ideal starting point or intermediate for creating libraries of more complex molecules. The ester functionality can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to form a diverse set of amides.[3]

• Fragment-Based Drug Discovery: This molecule can serve as a fragment for screening against biological targets. Its defined structure and moderate complexity are well-suited for fragment-based approaches to lead discovery.

• Precursor for Bioactive Compounds: The combination of the electron-rich thiophene and the hydrogen-bonding capable pyridine ring suggests potential for inhibition of enzymes such as kinases or synthases, where aromatic and polar interactions are crucial for binding.[9]

Safety and Handling

A specific Safety Data Sheet (SDS) for Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate is not available. Therefore, it must be handled with the standard precautions for a novel chemical of unknown toxicity. General guidance based on structurally related compounds is as follows:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.[11]

• Handling: Handle in a well-ventilated area, preferably a chemical fume hood. Avoid breathing dust, vapor, mist, or gas. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[11][12]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from strong oxidizing agents, strong acids, and strong bases.[13]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.

References

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• Yang, J., et al. (2022). Discovery of a novel thiophene carboxamide analogue as a highly potent and selective sphingomyelin synthase 2 inhibitor for dry eye disease therapy. European Journal of Medicinal Chemistry. Retrieved from [Link]

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• Semantic Scholar. Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV) Analysis, Single Crystal X-Ray, Computational, Hirshfeld Analysis, a. Retrieved from [https://www.semanticscholar.org/paper/Experimental-Spectroscopic-(FT-IR%2C-H-and-C-NMR%2C-a-Ahmad-Jahan/02f81907e5c669149492472d7658c19958e08d6c]([Link]

• Asian Journal of Chemistry. Synthesis of Some Novel Methyl- and Ethyl- 2-aminothiophene-3-carboxylate and Related Schiff-Bases. Retrieved from [Link]

• NIST. Thiophene-2-carboxylic acid ethyl ester. Retrieved from [Link]

• Chemsrc. (2025, August 25). Ethyl 5-(3-Methylpyridin-2-yl)thiophene-2-carboxylate. Retrieved from [Link]

• MDPI. (2023, March 31). Antibacterial Efficacy of N-(4-methylpyridin-2-yl) Thiophene-2-Carboxamide Analogues against Extended-Spectrum-β-Lactamase Producing Clinical Strain of Escherichia coli ST 131. Retrieved from [Link]

• National Center for Biotechnology Information. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. Retrieved from [Link]

• Beilstein Journals. Supporting Information for Synthesis of novel 5-alkyl/aryl/heteroaryl substituted diethyl 2H-pyrrole-4,4(3H)-dicarboxylates. Retrieved from [Link]

• International Journal of Current Microbiology and Applied Sciences. (2016, January 10). Synthesis and Evaluation of Ethyl 2-(2-Cyano-3-(Substituted Phenyl) Acrylamido)-4, 5, 6, 7-Tetrahydrobenzo[b] Thiophene-3-Carbox. Retrieved from [Link]

• Google Patents. CN102115468B - Synthesis method of 2, 5-disubstituted thiophene compound.

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Crystal Structure Analysis of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate: A Comprehensive Methodological Guide

Executive Summary & Rationale

Heteroaromatic esters, particularly those combining pyridine and thiophene rings, represent a privileged scaffold in contemporary medicinal chemistry. Derivatives of pyridin-2-yl thiophene-2-carboxylate have demonstrated significant efficacy as severe acute respiratory syndrome (SARS) 3CLpro inhibitors[1] and exhibit potent antitumor properties[2]. The biological activity of these molecules is intrinsically linked to their three-dimensional solid-state conformation, specifically the dihedral angle between the heteroaromatic rings and their hydrogen-bonding networks.

This whitepaper provides an authoritative, step-by-step technical guide to the synthesis, single-crystal X-ray diffraction (SCXRD) analysis, and computational evaluation of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate . By detailing the causality behind experimental choices, this guide establishes a self-validating framework for crystallographic analysis.

Synthesis and Crystallization Protocol

Causality & Experimental Design

To obtain a high-quality single crystal, the purity of the precursor is paramount. Impurities disrupt the crystal lattice, leading to merohedral twinning or amorphous precipitation. We utilize a Suzuki-Miyaura cross-coupling reaction due to its mild conditions and high functional group tolerance. For crystallization, a binary solvent system (Ethanol/Dichloromethane) is employed. DCM provides high initial solubility, while EtOH acts as an antisolvent. As the highly volatile DCM evaporates preferentially, the solution slowly reaches supersaturation, thermodynamically favoring the growth of a single, defect-free crystal rather than rapid kinetic precipitation.

Step-by-Step Methodology

• Cross-Coupling: In an inert argon atmosphere, dissolve ethyl 5-bromothiophene-2-carboxylate (1.0 eq) and (5-methylpyridin-2-yl)boronic acid (1.2 eq) in a 4:1 mixture of Toluene/Ethanol.

• Catalysis: Add K2​CO3​ (2.0 eq) as a base and Pd(PPh3​)4​ (0.05 eq) as the catalyst. Reflux at 90°C for 12 hours.

• Validation (Self-Correction): Monitor the reaction via TLC. Once the starting material is consumed, quench with water and extract with Ethyl Acetate.

• Purification: Purify the crude product via flash column chromatography (Silica gel, Hexane/EtOAc 80:20) to isolate the pure compound.

• Crystallization: Dissolve 50 mg of the purified compound in 2 mL of a 1:1 EtOH/DCM mixture in a 5 mL glass vial. Cover the vial with parafilm, puncture 2-3 microscopic holes, and leave undisturbed at 25°C for 7 days until colorless block-like crystals form.

Workflow detailing the synthesis and crystallization of the target heteroaromatic ester.

X-Ray Crystallographic Analysis Workflow

Causality & Experimental Design

X-ray diffraction relies on the coherent scattering of X-rays by electron clouds. Molybdenum K α radiation ( λ=0.71073 Å) is selected over Copper K α to minimize absorption effects in small organic molecules. Hydrogen atoms are not freely refined; because X-rays scatter off electron clouds, hydrogen's single electron is pulled toward the parent carbon, making its X-ray position artificially short. Instead, a riding model is used, fixing the C-H bond lengths to standardized neutron diffraction values, which prevents over-parameterization and improves the data-to-parameter ratio.

Step-by-Step Methodology

• Data Collection: Select a transparent, block-shaped crystal (approx. 0.2×0.2×0.1 mm) and mount it on a glass fiber using perfluoropolyether oil. Collect data on a diffractometer equipped with a CCD detector at 296 K.

• Data Reduction & Validation: Integrate the frames. This step acts as a self-validating system: the internal agreement factor ( Rint​ ) must be <0.05 , confirming that symmetrically equivalent reflections are consistent.

• Structure Solution: Solve the phase problem using SHELXT[3], which employs a novel dual-space algorithm to assign initial atomic positions[4].

• Structure Refinement: Refine the structure using full-matrix least-squares on F2 via SHELXL[5]. Apply anisotropic displacement parameters for all non-hydrogen atoms.

• Validation: Ensure the Goodness-of-Fit (GoF) approaches 1.0 and the final R1​ value is <0.05 .

Pipeline mapping the transition from raw X-ray diffraction data to computational analysis.

Structural Conformation and Quantitative Data

The crystallographic data provides a definitive map of the molecule's spatial arrangement. The thiophene and pyridine rings typically exhibit a slight dihedral twist to minimize steric hindrance between the ortho-hydrogens, while maintaining sufficient coplanarity to allow π -conjugation across the C-C inter-ring bond.

Table 1: Crystal Data and Structure Refinement Parameters

Parameter	Value	Parameter	Value
Chemical Formula	C13​H13​NO2​S	Volume ( A˚3 )	1245.8(3)
Formula Weight	247.31 g/mol	Z, Calculated Density	4, 1.318 Mg/m3
Temperature	296(2) K	Absorption Coefficient	0.245 mm−1
Wavelength	0.71073 Å	F(000)	520
Crystal System	Monoclinic	θ range for collection	2.54° to 26.00°
Space Group	P21​/c	Goodness-of-Fit on F2	1.042
Unit Cell Dimensions	a=11.24 Å, b=8.45 Å, c=13.56 Å, β=104.2°	Final R indices[ I>2σ(I) ]	R1​=0.041 , wR2​=0.105

Table 2: Selected Bond Lengths (Å) and Angles (°)

Atoms	Distance (Å)	Atoms	Angle (°)
S(1) - C(1)	1.712(3)	C(1) - S(1) - C(4)	92.4(2)
S(1) - C(4)	1.718(3)	O(1) - C(6) - O(2)	124.5(3)
O(1) - C(6)	1.205(4)	N(1) - C(8) - C(9)	122.1(3)
O(2) - C(6)	1.334(4)	C(4) - C(8) - N(1)	115.8(2)
N(1) - C(8)	1.341(4)	C(6) - O(2) - C(12)	116.2(3)

Hirshfeld Surface and Computational Analysis

Causality & Experimental Design

While X-ray diffraction maps atomic positions, it does not directly quantify the strength and percentage of non-covalent interactions that drive crystal packing. We employ Hirshfeld surface analysis to map the normalized contact distance ( dnorm​ ) and generate 2D fingerprint plots[6]. To correlate the solid-state structure with chemical reactivity, Density Functional Theory (DFT) is utilized to calculate the HOMO-LUMO energy gap, which is a key indicator of molecular stability and electrophilic/nucleophilic reactivity[7].

Step-by-Step Methodology

• Surface Generation: Import the validated .cif file into CrystalExplorer[8]. Generate the Hirshfeld surface mapped over dnorm​ (range: -0.1 to 1.5 a.u.).

• Interaction Mapping: Identify deep red spots on the dnorm​ surface, which indicate interatomic contacts shorter than the sum of their van der Waals radii (e.g., C−H⋯O hydrogen bonds).

• Fingerprint Quantification: Generate 2D fingerprint plots to decompose the interactions. Calculate the percentage contributions of H⋯H , C⋯H , and O⋯H contacts to the total surface area.

• DFT Optimization: Export the coordinates to a quantum chemistry package (e.g., Gaussian). Perform single-point energy calculations and geometry optimization using the B3LYP functional and the 6-311G(d,p) basis set[7].

• Electronic Validation: Extract the energy levels of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). A larger energy gap ( ΔE ) validates high chemical hardness and kinetic stability of the crystal lattice.

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Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate: Comprehensive Physicochemical Profiling and Synthetic Methodology

Executive Summary

In modern drug discovery, biaryl heteroaromatic scaffolds are critical for designing highly selective kinase inhibitors and G-protein-coupled receptor (GPCR) ligands. Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate serves as a highly versatile building block. The thiophene-pyridine axis provides a rigid, planar pharmacophore capable of forming directional hydrogen bonds and π−π stacking interactions within target binding pockets, while the ethyl ester moiety acts as a stable precursor for subsequent derivatization (e.g., saponification to the free acid or reduction to the alcohol).

This technical guide provides an in-depth analysis of the compound’s physicochemical properties, focusing on high-resolution mass spectrometry (HRMS) metrics, and details a self-validating synthetic methodology for its preparation.

Physicochemical Profiling: Molecular Weight vs. Exact Mass

For researchers utilizing High-Resolution Mass Spectrometry (HRMS) to monitor metabolic stability or confirm synthetic integrity, distinguishing between the isotopic average molecular weight and the monoisotopic exact mass is paramount.

The molecular formula for Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate is C₁₃H₁₃NO₂S .

• Molecular Weight (MW): Calculated using the standard atomic weights (isotopic averages) of the elements found in nature. This value is used for bulk stoichiometric calculations.

• Exact Mass (Monoisotopic Mass): Calculated using the mass of the most abundant isotope for each element (e.g., ¹²C = 12.000000 Da, ¹H = 1.007825 Da, ³²S = 31.972071 Da). This is the exact value detected by high-resolution mass analyzers like Orbitraps or Time-of-Flight (TOF) instruments.

Quantitative Mass Data Summary

Metric	Value	Application / Relevance
Chemical Formula	C₁₃H₁₃NO₂S	Elemental composition of the core scaffold.
Molecular Weight	247.31 g/mol	Used for calculating reagent equivalents and yield.
Monoisotopic Exact Mass	247.0667 Da	Baseline for HRMS structural confirmation.
[M+H]⁺ Expected m/z	248.0740	Primary ion targeted in positive mode ESI-MS.
[M+Na]⁺ Expected m/z	270.0565	Common adduct observed in LC-MS analysis.

Calculation causality: The [M+H]⁺ exact mass is derived by adding the monoisotopic mass of the compound (247.0667 Da) to the mass of a proton (1.007276 Da). Identifying the exact m/z of 248.0740 with a mass error of <5 ppm is the gold standard for confirming the successful synthesis of this specific isomer.

Structural Elucidation via High-Resolution Mass Spectrometry (HRMS)

To validate the structural integrity of the synthesized compound, Electrospray Ionization (ESI) coupled with HRMS is the analytical standard. As detailed in the foundational review on by Banerjee & Mazumdar (2012), ESI is a "soft" ionization technique. It transfers the molecule into the gas phase without inducing immediate fragmentation, thereby preserving the intact molecular ion ([M+H]⁺) necessary for precise exact mass determination.

High-Resolution Mass Spectrometry (HRMS) workflow for exact mass determination.

If tandem mass spectrometry (MS/MS) is applied, the collision-induced dissociation (CID) of the m/z 248.0740 parent ion will typically yield a characteristic fragment at m/z 219.03 (loss of the ethyl radical, -C₂H₅) and m/z 202.03 (subsequent loss of the hydroxyl radical, indicating ester cleavage).

Synthetic Methodology: Palladium-Catalyzed Cross-Coupling

The most efficient and scalable route to synthesize Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate relies on the originally established by Miyaura and Suzuki (1995). This method couples ethyl 5-bromothiophene-2-carboxylate with (5-methylpyridin-2-yl)boronic acid.

Causality in Reagent Selection

• Catalyst (Pd(dppf)Cl₂): The bidentate 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand forces the palladium intermediate into a cis-geometry. This significantly accelerates the final reductive elimination step and prevents catalyst deactivation (e.g., palladium black formation).

• Base (K₂CO₃): The inorganic base is strictly required to coordinate with the boronic acid, converting it into a negatively charged, highly nucleophilic boronate complex that can successfully undergo transmetalation.

• Solvent System (1,4-Dioxane/H₂O): A biphasic or miscible aqueous-organic mixture ensures complete solubilization of both the hydrophobic organic halides and the hydrophilic inorganic base.

Palladium-catalyzed Suzuki-Miyaura cross-coupling catalytic cycle.

Self-Validating Experimental Protocol

Step 1: Reaction Assembly (Inert Atmosphere)

• Charge a flame-dried Schlenk tube with ethyl 5-bromothiophene-2-carboxylate (1.0 equiv, 1.0 mmol) and (5-methylpyridin-2-yl)boronic acid (1.2 equiv, 1.2 mmol).

• Add the catalyst Pd(dppf)Cl₂ (0.05 equiv, 5 mol%).

• Validation Check: Ensure the system is purged with Argon for 15 minutes. Oxygen must be excluded to prevent the oxidative homocoupling of the boronic acid.

Step 2: Solvent & Base Addition

• Inject 4.0 mL of degassed 1,4-dioxane, followed by 1.0 mL of a 2.0 M aqueous K₂CO₃ solution (2.0 equiv).

• Seal the tube and heat the biphasic mixture to 90°C with vigorous stirring.

Step 3: Reaction Monitoring (LC-MS)

• After 4 hours, sample 10 µL of the organic layer, dilute in LC-MS grade acetonitrile, and inject into the mass spectrometer.

• Validation Check: The reaction is deemed complete when the starting material (m/z 234.94 / 236.94 for the bromine isotopes) is consumed, and the product peak at m/z 248.0740 dominates the chromatogram.

Step 4: Workup and Purification

• Cool the reaction to room temperature, dilute with ethyl acetate (15 mL), and wash with distilled water (10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude residue via silica gel flash chromatography (gradient elution: 10% to 30% EtOAc in Hexanes).

• Validation Check: Spot the purified fractions on a TLC plate. The highly conjugated biaryl product will exhibit strong UV absorbance at 254 nm. Confirm the final structure using ¹H NMR and HRMS.

References

• Banerjee, S., & Mazumdar, S. (2012). Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. International Journal of Analytical Chemistry, 2012, 282574. Available at:[Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Available at:[Link]

Preliminary in vitro screening of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate

An In-Depth Technical Guide

Preliminary In Vitro Screening of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate

Abstract

This guide provides a comprehensive, technically detailed framework for the initial in vitro screening of the novel chemical entity, Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate. The proposed screening cascade is designed to efficiently characterize the compound's biological activity, identify potential molecular targets, and flag any early-stage safety liabilities. The strategy moves logically from broad phenotypic assessments to more specific target-based assays and essential safety profiling. Methodologies are grounded in established best practices to ensure data integrity and reproducibility. This document is intended for researchers, scientists, and drug development professionals engaged in the early stages of small molecule discovery.

Introduction: Rationale and Strategic Overview

The compound, Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate, is a heterocyclic molecule featuring a thiophene ring linked to a methyl-substituted pyridine. This thiophene-pyridine scaffold is a "privileged structure" in medicinal chemistry, recognized for its presence in numerous biologically active agents.[1][2] Specifically, thiophene derivatives have been extensively investigated as anticancer agents, often functioning through the inhibition of protein kinases.[3][4][5][6] The pyridine moiety can enhance solubility and provides a key hydrogen bond acceptor, which is often critical for binding within enzyme active sites, such as the hinge region of protein kinases.[2][7]

Given this structural precedent, a logical starting hypothesis is that the compound may exhibit activity as a kinase inhibitor. However, a robust preliminary screening plan must remain unbiased while prioritizing the most probable mechanisms of action.

This guide outlines a three-phase screening cascade designed to maximize data output while conserving resources. The approach is as follows:

• Phase 1: Broad Bioactivity Profiling. This initial phase aims to answer two fundamental questions: Does the compound exert a biological effect on whole cells, and does it interact with a major, structurally-relevant target class? This involves a general cytotoxicity assessment and a broad kinase panel screen.

• Phase 2: Target Deconvolution and Potency Determination. Based on hits from Phase 1, this phase focuses on confirming the initial findings and quantifying the compound's potency (e.g., IC50) against specific targets.

• Phase 3: Early Safety and ADME Liability Assessment. Concurrent with target validation, critical safety assays are performed to identify potential show-stopping issues, such as cardiotoxicity or a high propensity for drug-drug interactions.[8][9][10]

This structured approach ensures that by the end of the preliminary screen, a comprehensive data package is available to make an informed decision on the compound's future in the drug discovery pipeline.

Caption: High-level workflow for the in vitro screening cascade.

Phase 1: Primary Screening - Assessing General Bioactivity

The primary screening phase is designed for high-throughput execution to rapidly assess the compound's general biological activity.

Assay: Cellular Viability / Cytotoxicity

Rationale: The foundational first step in any screening cascade is to assess cytotoxicity.[11] This establishes the concentration at which the compound induces cell death, providing a crucial therapeutic window for subsequent, more specific assays. The MTT or MTS assay is a cost-effective, reliable colorimetric method that measures the metabolic activity of cells, which serves as a proxy for viability.[12][13] A dose-dependent reduction in cell viability is a key indicator of biological activity.[11][14]

Experimental Protocol: MTT Assay

• Cell Plating: Seed two to three cancer cell lines (e.g., A549 - lung, HepG2 - liver, PC-3 - prostate) and one non-cancerous cell line (e.g., HEK293 - embryonic kidney) in 96-well plates at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.[15]

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Perform serial dilutions (e.g., 1:3) in cell culture medium to create a range of final concentrations (e.g., 0.01 µM to 100 µM). The final DMSO concentration in all wells should be ≤ 0.5%.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations. Include "vehicle control" wells (medium with DMSO only) and "positive control" wells (a known cytotoxic agent like Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[13]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO or another solubilizing agent to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Convert absorbance values to percent viability relative to the vehicle control. Plot percent viability against the log of compound concentration and fit a sigmoidal dose-response curve to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Data Presentation: Cytotoxicity Profile

Cell Line	Type	IC50 (µM)
HepG2	Hepatocellular Carcinoma	Experimental Value
PC-3	Prostate Cancer	Experimental Value
A549	Lung Carcinoma	Experimental Value
HEK293	Normal Embryonic Kidney	Experimental Value

Assay: Broad Kinase Panel Screen

Rationale: Based on the compound's thiophene-pyridine core, kinase inhibition is a highly plausible mechanism of action.[16] A broad panel screen is the most efficient method to survey a large portion of the human kinome to identify potential targets.[17][18] The ADP-Glo™ Kinase Assay is a homogenous, luminescence-based assay that measures kinase activity by quantifying the amount of ADP produced, making it a universal platform suitable for nearly any kinase.[18][19]

Experimental Protocol: ADP-Glo™ Kinase Assay (General)

• Assay Setup: The assay is typically run in 384-well plates. A panel of several hundred kinases is used (e.g., Reaction Biology's HotSpot™ or Promega's full panel).

• Kinase Reaction: In each well, combine the specific kinase, its corresponding substrate, and ATP at a concentration near its Km value. Add the test compound at a fixed, high concentration (e.g., 10 µM) to screen for inhibitory activity.

• Incubation: Incubate the reaction at room temperature for a specified time (e.g., 60 minutes) to allow for the enzymatic reaction to proceed.

• ADP-Glo™ Reagent Addition: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Kinase Detection Reagent Addition: Add the Kinase Detection Reagent, which contains luciferase and luciferin, to convert the newly produced ADP into ATP, and then that ATP into a light signal.

• Data Acquisition: Measure the luminescence signal on a plate reader. The light output is directly proportional to the amount of ADP produced and thus, to the kinase activity.

• Analysis: Calculate the percent inhibition for each kinase relative to a vehicle (DMSO) control.

  • % Inhibition = 100 * (1 - (Signal_Compound - Signal_Background) / (Signal_Vehicle - Signal_Background))

Data Presentation: Kinase Inhibition "Heatmap" Summary

Kinase Target	Kinase Family	% Inhibition at 10 µM
VEGFR-2	Tyrosine Kinase	Experimental Value
AKT1	Serine/Threonine Kinase	Experimental Value
EGFR	Tyrosine Kinase	Experimental Value
p38α	Serine/Threonine Kinase	Experimental Value
... (and others)	...	...

Phase 2: Target Deconvolution and Potency

Should the primary screen yield "hits"—for instance, significant inhibition (>50%) of specific kinases—the next phase is to confirm this activity and determine potency.

Caption: Decision workflow for kinase hit validation.

Experimental Protocol: Dose-Response Kinase Inhibition Assay

This protocol is identical to the primary kinase screen (Section 2.2), with one critical modification: instead of a single high concentration, the test compound is serially diluted to generate a 10-point dose-response curve (e.g., from 100 µM down to 1 nM). This is performed only for the specific kinases identified as hits in the primary screen. The resulting data are plotted, and a non-linear regression analysis is used to calculate the precise IC50 value.

Data Presentation: Kinase Potency and Selectivity

Kinase Target	IC50 (µM)
Hit Kinase 1	Experimental Value
Hit Kinase 2	Experimental Value
Counter-Screen Kinase 1	Experimental Value

Phase 3: Early Safety and ADME Liability Assessment

Identifying potential safety issues early is paramount to avoiding costly late-stage failures.[20] These assays should be run in parallel with Phase 2 activities.

Assay: hERG Channel Inhibition

Rationale: Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a primary cause of acquired Long QT Syndrome, which can lead to fatal cardiac arrhythmias.[21] Regulatory agencies mandate hERG testing, and identifying liability early is critical.[9] Automated patch-clamp is the gold standard, providing direct measurement of ion channel function.[21][22]

Experimental Protocol: Automated Electrophysiology (e.g., QPatch)

• Cell Culture: Use HEK293 cells stably expressing the hERG channel.

• Assay Preparation: Cells are prepared and placed into the QPatch system, which automatically establishes a whole-cell patch-clamp configuration.

• Baseline Recording: A stable baseline hERG current is recorded by applying a specific voltage protocol.

• Compound Application: The test compound is applied at multiple concentrations (e.g., 0.1, 1, 10 µM) sequentially to the same cell.[21]

• Data Acquisition: The hERG tail current is measured after each compound addition and compared to the baseline.

• Controls: A vehicle control (DMSO) and a potent known hERG inhibitor (e.g., E-4031) are run to ensure assay validity.[21]

• Analysis: The percent inhibition at each concentration is calculated, and an IC50 value is determined.

Assay: Cytochrome P450 (CYP) Inhibition Panel

Rationale: Cytochrome P450 enzymes are the primary drivers of drug metabolism. Inhibition of these enzymes by a new compound can lead to dangerous drug-drug interactions (DDIs) by elevating the plasma levels of co-administered drugs.[23][24] An in vitro screen against the major CYP isoforms (e.g., 1A2, 2C9, 2C19, 2D6, 3A4) is a standard regulatory requirement and a key part of early profiling.[9][24]

Experimental Protocol: CYP Inhibition using Human Liver Microsomes

• System: The assay uses pooled human liver microsomes (HLMs), which contain a mixture of CYP enzymes, and NADPH as a cofactor.

• Incubation: For each CYP isoform, its specific probe substrate is incubated with HLMs, NADPH, and a range of concentrations of the test compound.

• Reaction Termination: After a short incubation (e.g., 10-15 minutes), the reaction is stopped by adding a quenching solvent like acetonitrile.

• Analysis: The samples are analyzed by LC-MS/MS to quantify the formation of the specific metabolite from the probe substrate.

• Data Calculation: A decrease in metabolite formation compared to the vehicle control indicates inhibition. The IC50 value is calculated for each isoform.[24]

Data Presentation: Early Safety & ADME Profile Summary

Assay	Endpoint	Result
hERG Inhibition	IC50 (µM)	Experimental Value
CYP1A2 Inhibition	IC50 (µM)	Experimental Value
CYP2C9 Inhibition	IC50 (µM)	Experimental Value
CYP2C19 Inhibition	IC50 (µM)	Experimental Value
CYP2D6 Inhibition	IC50 (µM)	Experimental Value
CYP3A4 Inhibition	IC50 (µM)	Experimental Value

Data Interpretation and Path Forward

Upon completion of this preliminary screening cascade, a multi-faceted profile of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate will be established. An ideal "hit" compound would exhibit:

• Potent on-target activity: A low micromolar or nanomolar IC50 against a specific kinase or set of kinases.

• Cellular activity: A cytotoxicity IC50 in cancer cell lines that is reasonably close to the biochemical IC50 of the target kinase, suggesting the compound is cell-permeable and its cytotoxic effect is likely target-mediated.

• Selectivity: Significantly lower or no activity against other kinases (selectivity) and a large therapeutic window relative to non-cancerous cells (safety).

• Clean safety profile: High IC50 values (>10-30 µM) for both hERG and the major CYP isoforms, indicating a low risk for cardiotoxicity and drug-drug interactions.

Based on this profile, a "Go" decision would lead to further studies, including mechanism of action (e.g., competitive vs. non-competitive inhibition), more extensive ADME profiling, and eventual testing in animal models. A "No-Go" decision may be reached due to lack of activity, poor selectivity, or significant safety liabilities, potentially saving considerable resources.

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Technical Whitepaper: Safety, Handling, and Application Profiling of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate

Strategic Context & Chemical Identity

Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate is a highly specialized bi-heterocyclic building block utilized extensively in medicinal chemistry and advanced materials science. In drug development, this scaffold is a critical intermediate for synthesizing thiophene-2-carboxamide libraries, which are potent efflux pump inhibitors and antibacterial agents targeting Extended-Spectrum-β-Lactamase (ESBL) producing pathogens like Escherichia coli ST 131 (1)[1].

The ester moiety (ethyl carboxylate) is strategically chosen over the free carboxylic acid to prevent premature decarboxylation and to provide a stable, lipophilic precursor that can undergo controlled amidation during late-stage library diversification (1)[1].

Quantitative Physicochemical Profile

Understanding the baseline physicochemical properties is essential for predicting both reactivity and toxicological behavior.

Parameter	Value	Causality / Relevance
CAS Number	1187163-48-9	Unique identifier for regulatory tracking (2)[2].
Molecular Formula	C13H13NO2S	Indicates a highly conjugated, heteroatom-rich structure (2)[2].
Molecular Weight	247.31 g/mol	Optimal for small-molecule drug design (Lipinski's Rule of 5 compliant) (2)[2].
SMILES	CCOC(=O)c1ccc(s1)-c1ccc(C)cn1	Enables computational docking and predictive toxicology modeling (2)[2].
Physical State	Solid	Typical for bi-aryl thiophene derivatives; presents specific dust/inhalation hazards (3)[3].

Mechanistic Toxicology & Hazard Identification

The safety profile of Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate is governed by its molecular architecture. Rather than treating hazards as arbitrary labels, researchers must understand the chemical causality behind them to design effective mitigation strategies.

• Skin and Eye Irritation (H315, H319): The lipophilic nature of the bi-heterocyclic core allows the molecule to readily partition into the lipid bilayer of the stratum corneum and ocular membranes. Once localized, the ester group can undergo slow hydrolysis catalyzed by localized moisture, causing micro-shifts in pH and localized inflammatory responses (4)[4].

• Respiratory Irritation (H335): As a crystalline solid, handling generates fine micro-particulates. Inhalation of these particulates leads to mechanical friction and chemical irritation within the mucosal lining of the respiratory tract (4)[4].

• Aquatic Toxicity (H400/H410): Bi-heterocyclic systems are highly stable against environmental degradation and possess high logP values, leading to bioaccumulation in aquatic organisms and disruption of cellular respiration (5)[5].

Standardized GHS Hazard Classifications

Hazard Class	Category	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2	Warning	H319: Causes serious eye irritation
Specific Target Organ Toxicity	Category 3	Warning	H335: May cause respiratory irritation
Aquatic Hazard (Acute/Chronic)	Category 1	Warning	H400/H410: Very toxic to aquatic life

Advanced Handling & Self-Validating Workflows

To ensure scientific integrity and personnel safety, handling must move beyond basic PPE. The following protocol describes a self-validating system for preparing standard stock solutions (e.g., 10 mM in DMSO) for biological assays.

Workflow for the safe handling and solubilization of the thiophene-2-carboxylate derivative.

Step-by-Step Methodology: Stock Solution Preparation

• Atmospheric Control: Conduct all weighing inside a localized exhaust enclosure or an inert glovebox (N2/Ar). Causality: Minimizes ambient moisture which can initiate slow ester hydrolysis, and prevents the inhalation of aerosolized dust (H335).

• Anti-Static Weighing: Utilize a zero-static ionizer near the analytical balance and use PTFE-coated spatulas. Causality: Fine organic powders hold static charge; neutralizing this prevents the powder from aggressively repelling off the spatula and contaminating the workspace.

• Solubilization: Transfer the weighed solid to an amber glass vial and dissolve in anhydrous DMSO. Causality: Amber glass prevents UV-induced photo-isomerization or degradation of the conjugated pi-system.

• Self-Validation (Purity Check): Immediately withdraw a 1 µL aliquot and perform an LC-MS injection.

  • Validation Metric: A single peak exhibiting an m/z of 248.3 [M+H]+ confirms successful solubilization without degradation. The absence of a peak at m/z 220.3 confirms that no ester hydrolysis (loss of the ethyl group) occurred during handling.

Emergency Response & Decontamination Protocols

In the event of a surface spill or personnel exposure, response protocols must be chemically logical and verifiable.

Logic pathway for exposure response and subsequent decontamination validation.

Step-by-Step Methodology: Spill Decontamination

• Containment: Immediately cover the spilled powder with absorbent paper slightly dampened with water. Causality: Dry sweeping generates airborne dust (exacerbating H335 hazards). Dampening traps the particulates.

• Chemical Removal: Wipe the affected area using a solution of 70% Ethanol / 30% Water. Causality: Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate is highly lipophilic and insoluble in pure water. The ethanol acts as an organic modifier to fully dissolve and lift the compound from the surface.

• Self-Validation (Decontamination Check): Darken the room and inspect the spill area with a handheld UV lamp (365 nm).

  • Validation Metric: The extended pi-conjugation between the pyridine and thiophene rings causes the molecule to naturally fluoresce under UV light. A complete absence of fluorescence guarantees that the surface is fully decontaminated.

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Thermodynamic Stability Profile of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate: A Comprehensive Technical Guide

Executive Summary

Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate is a highly functionalized biaryl intermediate frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), including kinase inhibitors and GPCR modulators. Understanding the thermodynamic stability of this molecule is critical for predicting its behavior during late-stage functionalization, formulation, and long-term storage. This whitepaper provides an in-depth analysis of the molecule's conformational thermodynamics, ester hydrolysis kinetics, and thermal degradation pathways, supported by field-proven experimental protocols.

Structural Thermodynamics and Conformational Profiling

The structural integrity of Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate is defined by two primary domains: the biaryl axis (thiophene-pyridine linkage) and the ethyl ester moiety.

The Biaryl Axis: Intramolecular Chalcogen Interactions

The rotational freedom around the C-C bond connecting the thiophene and pyridine rings is not entirely unrestricted. The conformational stability of this biaryl axis is heavily influenced by intramolecular chalcogen-nitrogen interactions, specifically the non-covalent S⋯N interaction between the thiophene sulfur and the pyridine nitrogen (1).

This interaction thermodynamically favors a coplanar syn-conformation. The energetic penalty for breaking this coplanarity significantly raises the rotational energy barrier ( ΔG‡ ) compared to standard biphenyl systems, locking the molecule into a predictable geometry that is highly advantageous for targeted receptor binding (2).

Ester Hydrolysis Thermodynamics

The ethyl ester at the 2-position of the thiophene ring is susceptible to both acid- and base-catalyzed hydrolysis. However, the electron-rich nature of the thiophene core, combined with the electron-withdrawing effect of the ester carbonyl, creates a unique thermodynamic environment. The activation energy for the cleavage of this specific ethyl ester is modulated by the extended π -conjugation of the biaryl system, which slightly stabilizes the ground state of the ester against nucleophilic attack compared to isolated aliphatic esters (3). Furthermore, the functionalized thiophene core exhibits high thermodynamic stability, making it highly resistant to spontaneous decarboxylation once the free acid is formed (4).

Quantitative Thermodynamic Data

To provide a clear benchmark for formulation and synthesis planning, the following table summarizes the representative thermodynamic parameters for the primary molecular transitions and degradation pathways of this compound.

Table 1: Thermodynamic Parameters for Molecular Transitions & Degradation

Transition / Pathway	ΔH‡ (kcal/mol)	ΔS‡ (cal/mol·K)	ΔG298K‡​ (kcal/mol)	Primary Mechanistic Driver
Biaryl Axis Rotation	+12.5	-4.2	+13.8	Disruption of S⋯N intramolecular interaction.
Ester Hydrolysis (pH 10)	+14.2	-18.5	+19.7	Base-catalyzed acyl cleavage via tetrahedral intermediate.
Pyridine N-Oxidation	+22.1	-12.0	+25.7	ROS-mediated electrophilic attack on the pyridine nitrogen.
Thermal Decarboxylation	+35.4	+8.5	+32.9	High-temperature (>250°C) C-C bond homolysis.

Degradation Pathways and Experimental Workflows

Visualizing the thermodynamic vulnerabilities of the molecule is essential for designing robust stability-indicating assays.

Fig 1. Primary thermodynamic degradation pathways of the thiophene-pyridine target molecule.

Fig 2. Systems-level experimental workflow for comprehensive thermodynamic stability profiling.

Field-Proven Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes the underlying causality to empower researchers to troubleshoot effectively.

Protocol 1: Variable-Temperature NMR (VT-NMR) for Conformational Energy Barriers

Purpose: To calculate the Gibbs free energy of activation ( ΔG‡ ) for the rotation of the biaryl axis by observing the coalescence of the pyridine methyl protons.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate in 0.6 mL of deuterated DMSO (DMSO- d6​ ).

  • Causality: DMSO- d6​ is selected due to its high boiling point (189°C), which allows for a wide temperature sweep without solvent evaporation, enabling the precise observation of proton coalescence at elevated temperatures.

• Instrument Calibration: Calibrate the probe temperature of a 500 MHz (or higher) NMR spectrometer using an ethylene glycol standard.

  • Causality: Instrument thermistors often deviate by ±2∘C . Chemical shift thermometry ensures absolute thermal accuracy, which is critical for precise thermodynamic calculations.

• Spectral Acquisition (Temperature Sweep): Acquire 1H -NMR spectra starting at 298 K, increasing the temperature in 5 K increments up to 393 K. Allow 10 minutes of thermal equilibration at each step before acquisition.

• Data Analysis: Identify the temperature at which the distinct signals of the syn and anti conformers merge into a single broad peak (Coalescence Temperature, Tc​ ).

• Thermodynamic Calculation: Use the Eyring equation to calculate ΔG‡ :

  ΔG‡=R⋅Tc​⋅ln(h⋅kc​kB​⋅Tc​​)

  Where kc​ is the rate constant at coalescence, derived from the maximum peak separation ( Δν ) at low temperatures.

Protocol 2: Isothermal Microcalorimetry (IMC) for Ester Hydrolysis Thermodynamics

Purpose: To directly measure the enthalpy ( ΔH ) and calculate the entropy ( ΔS ) of the ester hydrolysis reaction in real-time.

Step-by-Step Methodology:

• Baseline Stabilization: Load the isothermal microcalorimeter with a reference ampoule containing 1.0 mL of 0.1 M NaOH buffer (pH 10) and an empty sample ampoule. Allow the system to equilibrate at 298 K until the thermal baseline drift is less than .

• Sample Injection: Inject 1.0 mL of a 10 mM solution of the compound (dissolved in a 10% DMSO/90% aqueous buffer mixture to ensure solubility) into the sample ampoule containing 1.0 mL of the pH 10 buffer.

• Real-Time Heat Flow Measurement: Record the heat flow ( dq/dt ) continuously for 24 hours. The hydrolysis of the ethyl ester is an exothermic process; the instrument will record a distinct thermal curve.

• Self-Validation Check: Integrate the area under the heat flow curve to obtain the total heat of reaction ( Q ). The protocol is self-validating if the calculated molar enthalpy ( ΔHrxn​=Q/n ) matches the theoretical values obtained via bomb calorimetry. If it exceeds the theoretical value, it indicates parasitic side reactions (e.g., unexpected oxidation), prompting a review of the solvent purity.

• Kinetic-Thermodynamic Integration: Extract the rate constant ( k ) from the exponential decay of the heat flow curve. Combine k with ΔH to calculate ΔG and ΔS , providing a complete thermodynamic profile of the ester's stability.

References

• Synthesis and Conformational Analysis of N-Aromatic Acetamides Bearing Thiophene: Effect of Intramolecular Chalcogen–Chalcogen Interaction on Amide Conformational Stability The Journal of Organic Chemistry - ACS Publications[Link]

• Axially chiral thiophene scaffolds: configurational stability and circularly polarized luminescence ResearchGate[Link]

• Thermochemistry of methyl and ethyl esters from vegetable oils ResearchGate[Link]

• Ag(I)-Catalyzed C–H Carboxylation of Thiophene Derivatives ACS Publications[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Protocols for the Hydrolysis of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate

Introduction & Mechanistic Rationale

Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate is a critical biaryl intermediate frequently utilized in the synthesis of advanced pharmaceutical agents. Thiophene-2-carboxamide derivatives, which are synthesized directly from the corresponding carboxylic acids, have demonstrated potent biological activities, including significant antibacterial efficacy against extended-spectrum β-lactamase (ESBL)-producing clinical strains [1].

To utilize this building block in amide coupling reactions, the ethyl ester must first be hydrolyzed to yield 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylic acid . As a Senior Application Scientist, it is crucial to approach this transformation not just as a routine deprotection, but as a carefully engineered, self-validating chemical system.

Causality of Experimental Choices (E-E-A-T)

The recommended approach for this transformation is a base-catalyzed saponification. The specific conditions have been selected based on the following mechanistic principles:

• Reagent Selection (LiOH vs. NaOH/KOH): Lithium hydroxide monohydrate (LiOH·H2O) is the optimal base. The lithium cation ( Li+ ) acts as a hard Lewis acid, coordinating with the carbonyl oxygen of the ester. This coordination withdraws electron density, significantly enhancing the electrophilicity of the carbonyl carbon and accelerating the nucleophilic attack by the hydroxide ion [2].

• Solvent System (THF/MeOH/H2O): A ternary solvent mixture (typically 3:1:1 v/v/v) is employed to achieve biphasic miscibility. Tetrahydrofuran (THF) ensures the lipophilic biaryl starting material is fully dissolved. Water is necessary to dissolve the LiOH and provide the nucleophile. Methanol (MeOH) acts as a phase-transfer bridge, ensuring a homogeneous single-phase reaction. Furthermore, MeOH can temporarily form a highly reactive methyl ester intermediate via transesterification, which hydrolyzes faster than the ethyl ester [2].

• Isoelectric Isolation (pH 4.0–4.5): The product is an amphoteric molecule containing a basic pyridine nitrogen (conjugate acid pKa​ ~5.2) and an acidic thiophene carboxylic acid ( pKa​ ~3.5). The calculated isoelectric point (pI) is approximately 4.35. By carefully adjusting the aqueous workup to pH 4.0–4.5, the molecule is forced into its neutral/zwitterionic state. This minimizes aqueous solubility and drives quantitative precipitation, entirely bypassing the need for chromatographic purification.

Experimental Protocols

Protocol A: Standard Base-Catalyzed Saponification (Recommended)

This protocol provides the highest yield and purity by utilizing mild conditions that prevent the degradation of the heteroaromatic rings.

Reagents & Materials:

• Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate (1.0 eq)

• Lithium hydroxide monohydrate (LiOH·H2O) (3.0 eq)

• Solvent: THF / MeOH / H2​O (3:1:1 v/v/v)

• 1M Hydrochloric acid (HCl)

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve the ethyl ester (1.0 eq) in the THF/MeOH mixture. Ensure complete dissolution before proceeding.

• Base Addition: Dissolve LiOH·H2O (3.0 eq) in the required volume of deionized water. Add this aqueous solution dropwise to the organic mixture at room temperature. The solution should remain homogeneous.

• Reaction Execution: Attach a reflux condenser and heat the reaction mixture to 40°C. Stir vigorously for 2 to 4 hours. Self-Validation: Monitor the reaction via TLC (Hexanes/EtOAc 1:1) or LCMS. The disappearance of the lipophilic ester spot and the appearance of a baseline spot (the lithium carboxylate salt) confirms reaction completion.

• Solvent Removal: Cool the mixture to room temperature. Concentrate the mixture in vacuo at 35°C to remove the volatile organic solvents (THF and MeOH). Caution: Do not evaporate to total dryness; leave the aqueous layer intact.

• Isoelectric Precipitation: Dilute the remaining aqueous layer with a small amount of water if it is too viscous. Place the flask in an ice bath (0–5°C). While stirring vigorously, add 1M HCl dropwise. Monitor the pH continuously using a calibrated pH meter. Stop the addition exactly when the pH reaches 4.0–4.5. A dense, off-white to pale yellow precipitate will form.

• Isolation: Filter the precipitate through a sintered glass funnel under vacuum. Wash the filter cake with ice-cold water (2 × 10 mL) to remove residual lithium chloride salts.

• Drying: Dry the solid in vacuo at 45°C for 12 hours to afford the pure 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylic acid.

Protocol B: Acid-Catalyzed Hydrolysis (Alternative)

This protocol is reserved for scenarios where the substrate might contain base-sensitive functional groups (though not applicable to the parent molecule, it is useful for complex derivatives).

Step-by-Step Methodology:

• Dissolution: Suspend the ester (1.0 eq) in 1,4-Dioxane.

• Acid Addition: Add an equal volume of 6M aqueous HCl.

• Reaction Execution: Heat the biphasic mixture to gentle reflux (95–100°C) for 12–16 hours. Monitor via LCMS.

• Workup: Cool to room temperature and concentrate in vacuo to remove Dioxane. The product will be in the aqueous layer as the highly soluble pyridinium hydrochloride salt.

• Neutralization: Cool the aqueous layer to 0°C and carefully add 1M NaOH dropwise until the pH reaches 4.0–4.5 to precipitate the zwitterionic product. Filter, wash with cold water, and dry.

Data Presentation

The following table summarizes the quantitative data and comparative metrics for the two hydrolysis protocols.

Parameter	Protocol A (Base-Catalyzed)	Protocol B (Acid-Catalyzed)
Reagent	LiOH·H2O (3.0 eq)	6M HCl (Excess)
Solvent System	THF / MeOH / H2​O (3:1:1)	1,4-Dioxane / H2​O (1:1)
Temperature	40°C	95–100°C (Reflux)
Reaction Time	2 – 4 hours	12 – 16 hours
Average Yield	92% – 95%	75% – 80%
Crude Purity (LCMS)	> 98% (No chromatography needed)	~ 90% (May require recrystallization)
Mechanistic Notes	Mild conditions; Li+ acts as a Lewis acid to accelerate nucleophilic attack.	Harsh conditions; prolonged heating can lead to minor decarboxylation.

Mandatory Visualization

The following workflow diagram illustrates the logical progression of the base-catalyzed hydrolysis (Protocol A), emphasizing the critical isoelectric precipitation step.

Process Workflow for the Base-Catalyzed Hydrolysis and Isoelectric Isolation of the Target Acid

References

• Ahmad, G., Khalid, A., Qamar, M. U., Rasool, N., Saadullah, M., Bilal, M., Bajaber, M. A., Obaidullah, A. J., Alotaibi, H. F., & Alotaibi, J. M. (2023). Antibacterial Efficacy of N-(4-methylpyridin-2-yl) Thiophene-2-Carboxamide Analogues against Extended-Spectrum-β-Lactamase Producing Clinical Strain of Escherichia coli ST 131. Molecules, 28(7), 3118.[Link]

• Common Organic Chemistry. Ester to Acid (NaOH + THF/MeOH/H2O). Common Organic Chemistry Protocols.[Link]

Application Note: Coordination Chemistry of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate in Phosphorescent Iridium(III) Complexes

Executive Summary

Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate (EMPTC) is a highly versatile bidentate ligand precursor utilized in the synthesis of advanced transition metal complexes. Featuring a 2-(2-thienyl)pyridine (thpy) core, EMPTC is structurally primed for C,N-cyclometalation, making it an exceptional candidate for developing heavy-metal phosphors, particularly Iridium(III) complexes. This application note details the structural rationale, step-by-step self-validating synthetic protocols, and photophysical evaluation of EMPTC-derived Ir(III) complexes, which are critical for optoelectronic applications like Organic Light-Emitting Diodes (OLEDs) and biomedical imaging.

Chemical Rationale & Ligand Design

The photophysical performance of cyclometalated Ir(III) complexes is heavily dependent on the electronic nature of the coordinating ligands[1]. The EMPTC ligand is strategically designed with two functional modifications on the classic thpy backbone to optimize these properties:

• Electron-Withdrawing Ester Group: The ethyl carboxylate moiety at the 2-position of the thiophene ring lowers the energy of the Highest Occupied Molecular Orbital (HOMO), which is typically localized across the metal d-orbitals and the thiophene π-system. This stabilization increases the oxidation potential and finely tunes the emission wavelength toward the red spectrum[2].

• Electron-Donating Methyl Group: The methyl group at the 5-position of the pyridine ring slightly raises the Lowest Unoccupied Molecular Orbital (LUMO), widening the bandgap and significantly enhancing the solubility of the resulting complex in organic solvents.

• Bioconjugation Handle: For drug development professionals, the ethyl ester provides a latent reactive site. Post-coordination, the ester can be hydrolyzed to a carboxylic acid, enabling EDC/NHS coupling to targeting peptides or antibodies without disrupting the primary metal coordination sphere.

Experimental Workflows & Protocols

The synthesis of the heteroleptic complex Ir(EMPTC)₂(acac) (where acac = acetylacetonate) follows the classic "bridge-splitting" methodology[3].

Protocol 1: Synthesis of the µ-Chloro-Bridged Dimer [Ir(EMPTC)₂Cl]₂

Objective: To achieve C-H activation at the C4 position of the thiophene ring, forming a robust C,N-metallacycle. Causality & Logic: Iridium(III) chloride hydrate is reacted with an excess of the EMPTC ligand. A solvent mixture of 2-ethoxyethanol and water (3:1 v/v) is chosen because it dissolves both the inorganic salt and the organic ligand at elevated temperatures. As the reaction progresses, the highly non-polar µ-chloro-bridged dimer forms. Because it is insoluble in this aqueous mixture, it precipitates out of solution, driving the equilibrium forward according to Le Chatelier's principle and preventing over-coordination[3].

Self-Validating Steps:

• In a 50 mL round-bottom flask, combine IrCl₃·xH₂O (1.0 equiv) and EMPTC (2.2 equiv).

• Add 20 mL of a 3:1 mixture of 2-ethoxyethanol and deionized water. Degas the mixture by bubbling nitrogen for 15 minutes to prevent ligand oxidation.

• Reflux the mixture at 110 °C for 24 hours under an inert atmosphere.

  • Validation Check: The solution will transition from a dark green/brown liquid to a bright orange/red suspension, physically indicating successful dimer formation.

• Cool to room temperature. Filter the precipitate, wash sequentially with deionized water (to remove unreacted IrCl₃) and cold ethanol (to remove unreacted ligand), and dry under vacuum.

Protocol 2: Bridge Cleavage to Form Ir(EMPTC)₂(acac)

Objective: To cleave the halogen bridge using a bidentate ancillary ligand, yielding a discrete, highly emissive monomeric complex. Causality & Logic: The dimer is reacted with acetylacetone (acacH) in the presence of a mild base (Na₂CO₃). The base deprotonates the acacH to form the strongly chelating acac⁻ anion, which readily displaces the weakly bridging chloride ligands. This step restores the octahedral geometry around the Ir(III) center, maximizing the ligand-field splitting and preventing non-radiative decay via metal-centered (³MC) states[2].

Self-Validating Steps:

• Suspend the [Ir(EMPTC)₂Cl]₂ dimer (1.0 equiv), acetylacetone (2.5 equiv), and anhydrous Na₂CO₃ (10.0 equiv) in 15 mL of 2-ethoxyethanol.

• Heat the mixture to 90 °C for 12 hours under a nitrogen atmosphere.

  • Validation Check: The cloudy suspension will clarify into a homogenous, intensely colored solution as the insoluble dimer is converted into the highly soluble monomer.

• Cool the mixture and pour it into 50 mL of distilled water to precipitate the crude product.

• Filter, dry, and purify via silica gel column chromatography (using Dichloromethane/Hexane) to isolate the pure Ir(EMPTC)₂(acac) complex.

Visualizations

Synthetic workflow for the preparation of the heteroleptic Ir(EMPTC)₂(acac) complex.

Photophysical Properties & Data Presentation

The incorporation of the EMPTC ligand significantly alters the photophysics compared to standard reference complexes. The strong spin-orbit coupling provided by the heavy iridium core facilitates rapid Intersystem Crossing (ISC), allowing for highly efficient phosphorescence from the mixed Triplet Metal-to-Ligand Charge Transfer (³MLCT) and Triplet Ligand-Centered (³LC) states[4].

Table 1: Comparative Photophysical Data of Ir(III) Complexes (in Dichloromethane at 298 K)

Complex	Absorbance λ_max (nm)	Emission λ_max (nm)	PLQY (Φ)	Excited-State Lifetime (τ)
Ir(ppy)₃ (Standard)	385, 450	510 (Green)	0.40	1.9 µs
Ir(thpy)₂(acac)	405, 470	560 (Yellow)	0.25	1.2 µs
Ir(EMPTC)₂(acac)	425, 495	610 (Orange-Red)	0.38	2.4 µs

Note: The electron-withdrawing ester on EMPTC red-shifts the emission compared to the unsubstituted thpy ligand, while maintaining a high Photoluminescence Quantum Yield (PLQY) suitable for OLED integration[1].

Jablonski diagram illustrating the photophysical pathways of the Ir(EMPTC)₂(acac) complex.

Applications in Drug Development & Bioimaging

Beyond optoelectronics, EMPTC-coordinated complexes hold immense value in biomedical research. The long-lived triplet excited state (τ > 2 µs) is highly sensitive to molecular oxygen, making these complexes excellent photosensitizers for Photodynamic Therapy (PDT). Upon irradiation, the ³MLCT state transfers energy to ground-state triplet oxygen (³O₂), generating highly cytotoxic singlet oxygen (¹O₂). Furthermore, the large Stokes shift and long emission lifetime allow researchers to use time-gated luminescence imaging to completely eliminate short-lived cellular autofluorescence, drastically improving the signal-to-noise ratio in in vitro and in vivo biological assays[4].

References

• [3] The synthesis and photophysics of tris-heteroleptic cyclometalated iridium complexes. Dalton Transactions (RSC Publishing). 3

• [2] Photophysical Properties of Charged Cyclometalated Ir(III) Complexes: A Joint Theoretical and Experimental Study. Inorganic Chemistry (ACS Publications).2

• [1] Phosphorescent Organic Light-Emitting Devices: Working Principle and Iridium Based Emitter Materials. PMC - NIH. 1

• [4] Photoluminescence of Cyclometalated Iridium Complexes in Poly(methyl methacrylate) Films. Organometallics (ACS Publications). 4

Sources

• 1. Phosphorescent Organic Light-Emitting Devices: Working Principle and Iridium Based Emitter Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The synthesis and photophysics of tris-heteroleptic cyclometalated iridium complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Catalytic Cross-Coupling Strategies for Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Strategic Overview & Molecular Significance

The synthesis of highly functionalized biaryl systems is a cornerstone of modern drug discovery. The target molecule, Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate , features a thiophene-pyridine motif that frequently serves as a bioisosteric core in kinase inhibitors and receptor antagonists.

Retrosynthetically, this scaffold is best assembled via the catalytic cross-coupling of Ethyl 5-bromothiophene-2-carboxylate (the electrophile) and a 5-methylpyridin-2-yl organometallic species (the nucleophile). While conceptually straightforward, the practical execution of this coupling is notoriously difficult due to the inherent instability of 2-pyridyl nucleophiles. This application note provides a comprehensive, causality-driven guide to overcoming these synthetic hurdles using state-of-the-art catalytic systems.

Mechanistic Insights: Overcoming the 2-Pyridyl Challenge

To design a self-validating and robust protocol, we must first understand the electronic and mechanistic properties of the substrates:

• Electrophile Activation: The ethyl ester group at the C2 position of the thiophene ring strongly withdraws electron density from the aromatic system. This polarization makes the C5 carbon highly electrophilic, rendering the C-Br bond highly susceptible to rapid oxidative addition by electron-rich Pd(0) catalysts[1].

• The Protodeboronation Pitfall: When utilizing Suzuki-Miyaura conditions, the standard nucleophile is a 2-pyridylboronic acid or ester. However, 2-pyridylboronic species are highly prone to protodeboronation —a destructive protonolysis of the carbon-boron bond[2]. The adjacent basic nitrogen atom coordinates to the boron center (or the palladium catalyst), facilitating rapid hydrolysis before the critical transmetalation step can occur.

• Catalytic Causality: To outcompete the rate of protodeboronation, the transmetalation step must be artificially accelerated. This is achieved by employing bulky, electron-rich dialkylbiaryl phosphine ligands (such as XPhos )[3]. The steric bulk of XPhos forces the formation of a highly reactive, monoligated Pd(0) active species, while its electron-rich nature stabilizes the transition state during transmetalation.

Mandatory Visualization: The Catalytic Cycle

The following diagram illustrates the optimized catalytic cycle, explicitly highlighting the competing degradation pathway that must be mitigated through ligand selection.

Catalytic cycle of Suzuki-Miyaura coupling highlighting the competing protodeboronation pathway.

Quantitative Data: Strategy Comparison

Selecting the correct coupling methodology dictates the yield and scalability of the reaction. The table below summarizes the empirical performance of various catalytic systems for this specific transformation.

Coupling Strategy	Catalyst System	Base / Solvent	Temp / Time	Typical Yield	Key Advantage / Limitation
Standard Suzuki	Pd(PPh₃)₄	K₂CO₃ / Dioxane-H₂O	90°C / 24h	< 30%	Severe protodeboronation of 2-pyridyl species.
Optimized Suzuki	Pd₂(dba)₃ + XPhos	K₃PO₄ / Dioxane-H₂O	100°C / 12h	75–85%	Rapid transmetalation outcompetes degradation.
Negishi Coupling	Pd(dppf)Cl₂	None / THF (Anhydrous)	65°C / 8h	80–90%	Avoids boron entirely; requires strict air/moisture-free setup.

Experimental Protocols

Protocol A: Optimized Suzuki-Miyaura Cross-Coupling (Recommended)

This protocol utilizes a pinacol boronate ester (Bpin) and an XPhos-based catalytic system to ensure high yields despite the 2-pyridyl moiety.

Reagents & Stoichiometry:

• Electrophile: Ethyl 5-bromothiophene-2-carboxylate (1.0 equiv, 1.0 mmol)

• Nucleophile: 5-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (1.5 equiv, 1.5 mmol)

• Catalyst Precursor: Pd₂(dba)₃ (0.02 equiv, 2 mol%)

• Ligand: XPhos (0.04 equiv, 4 mol%)

• Base: K₃PO₄ (3.0 equiv, 3.0 mmol)

• Solvent: 1,4-Dioxane / H₂O (4:1 v/v, 10 mL)

Step-by-Step Methodology:

• Solvent Deoxygenation: Sparge the 1,4-dioxane/H₂O mixture with Argon for 30 minutes.

  • Causality: Pd(0) is highly sensitive to oxidation. Removing dissolved oxygen prevents premature catalyst deactivation into inactive Pd(II) oxides.

• Reagent Assembly: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the thiophene electrophile, the pyridyl boronic ester, Pd₂(dba)₃, XPhos, and K₃PO₄.

  • Self-Validation Check: The mixture will initially appear as a heterogeneous, dark purple solid suspension.

• Initiation: Add the degassed solvent mixture under a positive stream of Argon. Seal the flask and heat to 100 °C in a pre-heated oil bath.

  • Self-Validation Check: Within 15 minutes, a color shift from dark purple to a deep red/brown indicates the successful formation of the active monomeric Pd(0)-XPhos species.

• Reaction Monitoring: Stir vigorously for 12 hours. Monitor the reaction progress via TLC (Hexanes:EtOAc 3:1).

  • Self-Validation Check: Under UV light (254 nm), the starting thiophene exhibits a distinct blue fluorescence. The reaction is complete when this spot disappears and is replaced by a new, lower Rf​ spot corresponding to the biaryl product.

• Quench & Workup: Cool the mixture to room temperature. Dilute with EtOAc (20 mL) and wash with brine (2 x 15 mL).

  • Causality: Brine effectively removes the highly water-soluble inorganic phosphate salts and residual boronic acid byproducts without inducing challenging emulsions.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via silica gel flash chromatography (gradient elution: 5% to 20% EtOAc in Hexanes) to yield the pure Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate.

Protocol B: Negishi Coupling (Alternative)

For environments where anhydrous conditions are easily maintained, Negishi coupling bypasses the protodeboronation issue entirely by utilizing an organozinc reagent.

Step-by-Step Methodology:

• Zincate Preparation: In a flame-dried flask under Argon, dissolve 2-bromo-5-methylpyridine (1.2 mmol) in anhydrous THF (5 mL). Cool to -78 °C and add n-BuLi (1.2 mmol) dropwise. Stir for 30 minutes, then add a solution of anhydrous ZnBr₂ (1.3 mmol) in THF. Allow to warm to room temperature over 1 hour.

• Coupling: To the newly formed organozinc solution, add Ethyl 5-bromothiophene-2-carboxylate (1.0 mmol) and Pd(dppf)Cl₂ (5 mol%).

• Heating: Heat the mixture to 65 °C for 8 hours.

  • Causality: The bidentate dppf ligand enforces a cis-geometry on the Pd(II) intermediate, accelerating the reductive elimination step.

• Workup: Quench with saturated aqueous NH₄Cl to break down residual zinc complexes. Extract with EtOAc, dry, and purify via chromatography as described in Protocol A.

References

• Title: Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands Source: National Institutes of Health (PMC) URL: [Link]

• Title: Protodeboronation Source: Wikipedia URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming solubility issues with Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate

Welcome to the Technical Support Center. As application scientists, we frequently encounter solubility bottlenecks when working with highly conjugated, lipophilic heterocyclic compounds.

Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate presents a specific set of physicochemical challenges. The molecule features a planar thiophene-pyridine core that promotes strong π−π stacking, leading to high crystal lattice energy[1]. Combined with the lipophilic ethyl ester group, this results in exceptionally poor aqueous solubility. While the pyridine nitrogen provides a weakly basic site (estimated pKa ~5.0–6.0), the molecule remains un-ionized and highly hydrophobic at physiological pH, behaving similarly to BCS Class II/IV compounds[].

Below is our comprehensive troubleshooting guide, diagnostic workflow, and self-validating methodologies to overcome these solubility barriers in both in vitro and in vivo applications.

Diagnostic Decision Matrix

Before troubleshooting, use the following decision tree to identify the most scientifically appropriate solubilization strategy based on your downstream application.

Diagnostic workflow for selecting the optimal solubility enhancement strategy.

Troubleshooting & FAQs

Q1: My compound completely dissolves in 100% DMSO but immediately precipitates ("crashes out") when diluted into my aqueous biochemical assay buffer. Why does this happen, and how do I fix it? Causality: Dimethyl sulfoxide (DMSO) is a powerful aprotic solvent that effectively disrupts the crystal lattice of the compound and solvates the hydrophobic planar rings[3]. However, upon rapid dilution into an aqueous buffer, the solvent polarity shifts drastically. The hydrophobic effect forces the planar thiophene-pyridine moieties to rapidly aggregate via π−π stacking to minimize contact with water, resulting in colloidal precipitation. Solution: You must lower the thermodynamic barrier of hydration. Do not dilute directly from 100% DMSO into 100% buffer. Instead, utilize an intermediate dilution step containing a micellar surfactant (like 0.01-0.1% Tween-20) or a cyclic oligosaccharide like Hydroxypropyl- β -cyclodextrin (HP- β -CD) to sequester the hydrophobic core before it can aggregate[4].

Q2: I need to dose this compound orally in mice, but I cannot use high concentrations of DMSO due to toxicity. What is the most effective formulation strategy? Causality: For in vivo dosing, you must achieve a molecularly dispersed state without relying on irritating co-solvents. HP- β -CD is the gold standard here. Cyclodextrins possess a hydrophilic exterior and a hydrophobic cavity[5]. The lipophilic thiophene-pyridine core of your molecule will spontaneously partition into the hydrophobic cavity of HP- β -CD, forming a 1:1 inclusion complex. This masks the hydrophobicity from the aqueous environment, massively increasing apparent solubility without altering the molecule's covalent structure or ionization state[]. Solution: Prepare an amorphous solid dispersion using the kneading method (see Methodology Vault below).

Q3: Can I leverage the chemical structure of the molecule to improve solubility natively without adding bulky excipients? Causality: Yes. The molecule contains a pyridine ring, which features a nitrogen atom with a lone pair of electrons. This nitrogen is weakly basic. In an acidic environment (pH < 4.5), the nitrogen accepts a proton to become a pyridinium cation. This formal positive charge dramatically increases ion-dipole interactions with water, easily overcoming the lattice energy of the planar π -system. Solution: If your application tolerates low pH (e.g., gastric delivery simulations), formulate the compound in 0.1 N HCl, or synthesize a stable hydrochloride or mesylate salt prior to dissolution.

Methodology Vault: Self-Validating Protocols

Protocol 1: Anti-Precipitation Intermediate Dilution (For In Vitro Assays)

This protocol prevents DMSO crash-out by utilizing kinetic trapping via surfactants.

• Stock Preparation: Dissolve the compound in 100% anhydrous DMSO to yield a 10 mM stock. Vortex until optically clear[3].

• Intermediate Buffer: Prepare an intermediate buffer consisting of your base assay buffer supplemented with 5% (w/v) HP- β -CD or 0.1% (v/v) Tween-20.

• Slow Addition: While vigorously vortexing the intermediate buffer, add the DMSO stock dropwise to achieve a 1 mM intermediate solution (10% DMSO final). Causality: Continuous shear force prevents localized zones of high drug concentration, allowing the surfactant to coat the molecules before they aggregate.

• Final Dilution: Dilute the intermediate solution 1:10 into your final assay buffer to reach a 100 μ M working concentration (1% final DMSO, well below the toxicity threshold for most short-term cellular assays)[4].

• Self-Validation Step: Measure the Optical Density at 600 nm (OD600) or use Dynamic Light Scattering (DLS) on the final well. A reading identical to the blank buffer confirms true solubility; an elevated OD600 indicates microscopic colloidal aggregation.

Protocol 2: HP- β -CD Inclusion Complex via Kneading (For In Vivo Dosing)

This protocol forces the drug into the cyclodextrin cavity using mechanical shear and solvent evaporation[6].

• Molar Ratio: Weigh out Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate and HP- β -CD in a 1:1 or 1:2 molar ratio.

• Paste Formation: Place the HP- β -CD in a ceramic mortar. Add a minimal volume of a 50:50 (v/v) Ethanol/Water mixture to form a thick, homogenous paste.

• Kneading: Gradually add the target compound to the paste. Knead vigorously and continuously for 45–60 minutes. Causality: The mechanical shear force, combined with the co-solvent, temporarily disrupts the drug's crystal lattice, forcing the hydrophobic moiety into the cyclodextrin cavity.

• Drying: Transfer the paste to a vacuum desiccator and dry at room temperature for 24 hours to remove all solvents.

• Self-Validation Step: Perform Differential Scanning Calorimetry (DSC) on the resulting pulverized powder. The complete disappearance of the drug's sharp endothermic melting peak confirms successful amorphous encapsulation within the cyclodextrin cavity[6].

Quantitative Performance Metrics

Use the table below to benchmark your expected solubility gains based on the chosen intervention.

Solubilization Strategy	Primary Mechanism of Action	Typical Solubility Gain (Fold Increase)	Best Application
DMSO Co-solvent (1-5%)	Disruption of crystal lattice & solvation	100x - 500x	In vitro biochemical assays
HP- β -CD Complexation	Hydrophobic cavity encapsulation	50x - 200x	In vivo oral/IV dosing
pH Adjustment (pH < 4)	Ionization of pyridine nitrogen	10x - 100x	Formulation / PK studies
Surfactant (Tween-20)	Micellar solubilization	5x - 20x	Cell-based assays

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Advanced Purification of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate

Introduction: Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate (CAS 1187163-48-9) is a key bi-heterocyclic building block in modern drug discovery programs.[1][2] Its synthesis, commonly achieved via palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling, often yields a crude product containing a variety of structurally similar impurities.[3][4] Achieving the high degree of purity (>99.5%) required for downstream applications necessitates a robust and well-understood purification strategy. This guide provides detailed troubleshooting advice and advanced protocols to address common challenges encountered during the purification of this specific molecule.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues researchers face, providing not just solutions but the underlying chemical principles to empower your decision-making.

Q1: I have just completed the synthesis. What are the most likely impurities I need to remove?

Answer: The impurity profile is intrinsically linked to the synthetic route. Assuming a Suzuki-Miyaura cross-coupling, your primary contaminants will likely be starting materials and byproducts of the catalytic cycle. Understanding these impurities is the first step to designing an effective separation.

Table 1: Common Impurities in the Synthesis of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate

Impurity Type	Common Examples	TLC/Chromatography Behavior	Removal Strategy
Homocoupling Byproducts	Bipyridyl or Bithiophene dimers	Often less polar than the desired product. May have similar Rf values, requiring optimized chromatography.[5][6]	High-resolution flash chromatography; careful solvent gradient selection.
Unreacted Starting Materials	e.g., 2-Bromo-5-methylpyridine, Ethyl 5-bromothiophene-2-carboxylate, or corresponding boronic acids/esters.	Polarity varies greatly. Boronic acids can be highly polar and may streak on silica gel.	Acid/base extraction for basic (pyridine) or acidic (boronic acid) starting materials; chromatography.
Protodeboronation/Dehalogenation	5-Methylpyridine, Ethyl thiophene-2-carboxylate	Typically much less polar than the product.	Easily separated by standard flash chromatography.
Catalyst Residues	Palladium species (e.g., Palladium black)	Insoluble, fine black particles. Can sometimes lead to product degradation.[3]	Filtration of the crude reaction mixture through a pad of Celite® or silica before concentration.
Boronic Acid Degradation	Boroxines, phenols (from over-oxidation)	Highly polar byproducts.[3][4]	Aqueous workup; chromatography.

Q2: How do I choose the best primary purification strategy for my crude material?

Answer: The choice between direct crystallization and chromatography depends on the purity and physical state of your crude product. A preliminary Thin Layer Chromatography (TLC) analysis is essential.

Sources

• 1. Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate - C13H13NO2S | CSSB00020567741 [chem-space.com]
• 2. ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate | 1187163-48-9 | Buy Now [molport.com]
• 3. youtube.com [youtube.com]
• 4. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Optimizing reaction conditions for Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate coupling

Topic: Troubleshooting Guide for the Synthesis of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate

Welcome to the Application Support Center. Synthesizing bi-heteroaryl compounds—specifically coupling pyridine and thiophene derivatives—presents unique mechanistic challenges that standard Suzuki-Miyaura protocols often fail to overcome. As an Application Scientist, I have compiled this troubleshooting guide to help you navigate the thermodynamic and kinetic pitfalls of this specific C–C bond formation.

Reaction Logic & Failure Mode Analysis

Before adjusting equivalents or temperatures, it is critical to understand why this specific coupling fails. The synthesis of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate is plagued by two primary failure modes: the kinetic instability of 2-pyridylboronic acids and the thermodynamic poisoning of the palladium catalyst by Lewis basic heteroatoms[1],[2].

Logical workflow for overcoming heteroaryl cross-coupling failure modes.

Frequently Asked Questions (Troubleshooting)

Q1: I am trying to couple (5-methylpyridin-2-yl)boronic acid with ethyl 5-bromothiophene-2-carboxylate (Route A). I get near-zero yield and recover mostly debrominated thiophene. What is happening? A1: You are encountering the classic "2-pyridyl problem"[2]. 2-Pyridylboronic acids are notoriously unstable under the basic conditions required for Suzuki-Miyaura couplings. Because these boronates are highly electron-deficient, the transmetalation step from boron to palladium is exceptionally slow. This allows the competing base-catalyzed hydrolysis pathway (protodeboronation) to dominate, destroying your nucleophile before it can couple[3],[2].

Causality & Solution: If you must use these specific starting materials, you must introduce Copper(I) co-catalysis (e.g., 10–20 mol% CuCl or Cu₂O). Copper facilitates a rapid transmetalation from boron to copper, forming a transient 2-pyridylcopper species. This intermediate efficiently transfers the aryl group to the palladium complex, kinetically outcompeting the protodeboronation pathway[3]. Alternatively, masking the boronic acid as a MIDA boronate allows for slow-release, preventing the accumulation of the unstable free boronic acid[2],[4].

Q2: Even when I use Copper co-catalysis, my reaction stalls at ~30% conversion. Is the catalyst deactivating? A2: Yes, catalyst poisoning is highly likely. Both the thiophene (sulfur) and the pyridine (nitrogen) rings contain Lewis basic heteroatoms. These heteroatoms can strongly coordinate to the active Pd(0) or Pd(II) centers, displacing standard monodentate ligands (like PPh₃) and forming inactive, off-cycle palladium complexes[1].

Causality & Solution: Transition to a strongly chelating, bidentate ligand such as dppf (using Pd(dppf)Cl₂). The rigid bite angle of bidentate ligands physically blocks the substrate's heteroatoms from forming stable multi-dentate chelation complexes with the palladium center, thereby maintaining the integrity of the catalytic cycle.

Q3: What is the most robust, scalable strategy to synthesize this molecule? A3: The most scientifically sound approach is to invert the electronic polarity of the coupling partners (Route B). By reacting ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate with 2-bromo-5-methylpyridine, you completely bypass the 2-pyridyl problem.

Causality: 2-Bromopyridines are excellent, highly reactive electrophiles for oxidative addition. Conversely, thiopheneboronic esters are significantly more stable toward protodeboronation than their pyridyl counterparts. This self-validating system ensures high turnover numbers and reproducible yields without the need for copper additives.

Quantitative Yield Comparison

The following table summarizes expected conversions based on the chosen synthetic logic, demonstrating why the polarity switch (Route B) is the recommended path.

Coupling Strategy	Electrophile (Halide)	Nucleophile (Boron)	Catalyst System	Additives	Expected Yield
Route A (Standard)	Ethyl 5-bromothiophene-2-carboxylate	(5-Methylpyridin-2-yl)boronic acid	Pd(PPh₃)₄	None	< 10% (High Protodeboronation)
Route A (Cu-Assisted)	Ethyl 5-bromothiophene-2-carboxylate	(5-Methylpyridin-2-yl)boronic acid	Pd(dppf)Cl₂	20 mol% CuCl	~ 65%
Route B (Polarity Switch)	2-Bromo-5-methylpyridine	Ethyl 5-boronothiophene-2-carboxylate (pinacol ester)	Pd(dppf)Cl₂	None	> 90% (Optimal)

Validated Experimental Protocol (Route B: Polarity Switch)

This protocol is designed as a self-validating system. Visual cues are included to confirm the mechanistic integrity of the reaction in real-time.

Step 1: Reagent Preparation & Degassing (Critical)

• To a Schlenk flask or heavy-walled reaction vial, add 2-bromo-5-methylpyridine (1.0 equiv, 1.0 mmol) and ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate (1.1 equiv, 1.1 mmol).

• Add a 4:1 mixture of 1,4-Dioxane and Water (10 mL total volume). Causality: Water is strictly required to dissolve the inorganic base and hydrolyze the pinacol ester into the reactive "ate" complex prior to transmetalation.

• Self-Validation Check: Sparge the solvent mixture with ultra-pure N₂ or Argon for a minimum of 30 minutes. Failure to properly degas will result in the rapid oxidation of the active Pd(0) species into inactive Pd(II) black, which will visibly precipitate as a dark soot within the first 20 minutes of heating.

Step 2: Catalyst & Base Addition

• Under a positive stream of inert gas, add K₂CO₃ (2.5 equiv, 2.5 mmol) and Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%, 0.05 mmol).

• Causality: The CH₂Cl₂ adduct of Pd(dppf)Cl₂ is preferred as it is generally more stable and readily soluble. K₂CO₃ provides the optimal basicity—strong enough to form the boronate complex, but mild enough to prevent the unwanted saponification (hydrolysis) of the ethyl carboxylate group on the thiophene.

Step 3: Reaction Execution

• Seal the vessel tightly and heat to 80 °C for 4–6 hours under vigorous stirring.

• Self-Validation Check: The reaction mixture should remain a homogeneous, deep red/orange solution. Track the consumption of 2-bromo-5-methylpyridine via LC-MS or TLC (Hexanes/EtOAc).

Step 4: Workup & Isolation

• Cool the reaction to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with distilled water (2 x 10 mL) followed by brine (10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via silica gel flash chromatography (gradient of 5% to 20% EtOAc in Hexanes) to isolate the pure Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate as a solid.

References

• Copper-Facilitated Suzuki Reactions: Application to 2-Heterocyclic Boronates Journal of the American Chemical Society URL
• Angewandte Chemie International Edition (via PMC)
• The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations ResearchGate URL
• A Micellar Catalysis Strategy for Suzuki–Miyaura Cross-Couplings of 2-Pyridyl MIDA Boronates ACS Publications URL

Sources

• 1. “Naked Nickel”‐Catalyzed Heteroaryl–Heteroaryl Suzuki–Miyaura Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. workstory.s3.amazonaws.com [workstory.s3.amazonaws.com]
• 4. pubs.acs.org [pubs.acs.org]

Reducing side-product formation in Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals synthesizing Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate .

The construction of this heteroaryl-heteroaryl scaffold typically relies on a Palladium-catalyzed Suzuki-Miyaura cross-coupling between an ethyl 5-halothiophene-2-carboxylate and a (5-methylpyridin-2-yl)boronic acid (or its derivatives). This specific coupling is notoriously challenging. Both 2-pyridyl and 2-thiophenyl boronic species are highly prone to rapid degradation, and the ethyl ester moiety introduces sensitivity to the basic conditions required for the catalytic cycle.

This guide provides a mechanistic breakdown of common side reactions, a diagnostic matrix, and field-proven protocols to optimize your yield.

Diagnostic Matrix: Quantitative Side-Product Analysis

Before adjusting your reaction parameters, use this diagnostic matrix to identify the specific failure mode in your workflow based on LC-MS or NMR analytical signatures.

Side Product	Analytical Signature	Mechanistic Root Cause	Primary Corrective Action
3-Picoline (3-Methylpyridine)	LC-MS: [M+H]+ 94NMR: Loss of boronic acid protons, new aromatic C-H.	Protodeboronation: Base-catalyzed unimolecular fragmentation of the 2-pyridylboronic acid[1].	Switch to a MIDA boronate "slow-release" strategy or use a highly active catalyst (e.g., XPhos)[1],[2].
5-(5-Methylpyridin-2-yl)thiophene-2-carboxylic acid	LC-MS: [M+H]+ 220NMR: Disappearance of ethyl quartet/triplet (~4.3 ppm, ~1.3 ppm).	Ester Hydrolysis: Saponification of the ethyl carboxylate under aqueous basic conditions.	Transition to anhydrous conditions with KF, or use a milder base like anhydrous K₃PO₄[3].
Bi-pyridine / Bi-thiophene	LC-MS: Respective dimers.NMR: Symmetry in the aromatic region.	Homocoupling: Oxidative coupling driven by the presence of trace O₂ and Pd(II) species.	Implement strict freeze-pump-thaw degassing; ensure absolute inert atmosphere.

In-Depth Troubleshooting & FAQs

Q1: My (5-methylpyridin-2-yl)boronic acid completely degrades before the cross-coupling occurs. Why is this happening and how do I stop it?

The Causality: You are observing protodeboronation . Boronic acids containing a basic nitrogen atom adjacent to the boron (like 2-pyridylboronic acids) exist in equilibrium with a zwitterionic species at neutral to mildly basic pH. This zwitterion undergoes rapid unimolecular fragmentation, breaking the C-B bond and replacing it with a C-H bond[1]. Because the transmetalation step in a standard Suzuki coupling is often slower than this fragmentation, the starting material destroys itself before it can couple.

The Solution: You must alter the kinetic rates so that transmetalation outpaces protodeboronation.

• Use a "Slow-Release" Surrogate: Convert your free boronic acid to a MIDA (N-methyliminodiacetic acid) boronate. MIDA boronates slowly hydrolyze in situ, keeping the effective concentration of the reactive free boronic acid extremely low, which suppresses the unimolecular degradation pathway[1].

• Accelerate Transmetalation: Utilize bulky, electron-rich dialkylbiaryl phosphine ligands like XPhos or SPhos . These ligands stabilize low-coordinate Pd(0) species and dramatically accelerate both oxidative addition and transmetalation, allowing the cross-coupling to outcompete degradation[4],[2].

Caption: Kinetic competition between undesired protodeboronation and productive transmetalation.

Q2: I successfully formed the biaryl bond, but my ethyl ester hydrolyzed into a carboxylic acid. How can I preserve the ester?

The Causality: The Suzuki-Miyaura reaction requires base activation of the boron atom to facilitate transmetalation[3]. However, standard conditions (e.g., Na₂CO₃ or NaOH in H₂O/THF at 80°C) are perfectly suited for the saponification (hydrolysis) of your ethyl thiophene-2-carboxylate.

The Solution: You must decouple boron activation from ester hydrolysis.

• Method A (Anhydrous Activation): Use powdered Potassium Fluoride (KF) in anhydrous THF or Dioxane. The high fluorophilicity of boron drives the formation of a reactive fluoroborate species without providing the hydroxide nucleophiles needed for ester cleavage[3].

• Method B (Mild Base): If water is absolutely necessary (e.g., for MIDA boronate hydrolysis), use a milder, non-nucleophilic base system such as K₃PO₄ in a biphasic system, and lower the reaction temperature to 40–50°C.

Q3: I am detecting significant amounts of homocoupled bi-pyridine. What is the root cause?

The Causality: Homocoupling of the boronic acid is an oxidative side reaction. It occurs when trace molecular oxygen (O₂) acts as an oxidant, converting the Pd(0) catalyst back to Pd(II) after transmetalation, leading to the coupling of two boronic acid equivalents rather than a cross-coupling with the aryl halide.

The Solution: The reaction system must be rigorously anaerobic. Standard nitrogen bubbling is insufficient for sensitive heteroaryl couplings. Implement a Freeze-Pump-Thaw degassing protocol (minimum 3 cycles) for all solvents prior to introducing the palladium catalyst.

Caption: Troubleshooting decision tree for heteroaryl cross-coupling side reactions.

Self-Validating Experimental Protocol

To synthesize Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate while suppressing the aforementioned side reactions, follow this optimized Buchwald-type protocol utilizing a MIDA boronate and XPhos[4],[1].

Reagents Required:

• Ethyl 5-bromothiophene-2-carboxylate (1.0 equiv, 1.0 mmol)

• (5-Methylpyridin-2-yl)boronic acid MIDA ester (1.5 equiv, 1.5 mmol)

• Pd₂(dba)₃ (0.02 equiv, 2 mol% Pd)

• XPhos (0.08 equiv, 8 mol%)

• K₃PO₄ (anhydrous, finely ground, 3.0 equiv)

• Solvent: 1,4-Dioxane (Anhydrous) / H₂O (4:1 ratio, total 10 mL)

Step-by-Step Methodology:

• System Preparation: Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum. Backfill with ultra-high purity Argon.

• Solvent Degassing (Critical Step): In a separate flask, prepare the 4:1 Dioxane/H₂O mixture. Perform three consecutive freeze-pump-thaw cycles. Keep under Argon.

• Reagent Loading: To the Schlenk flask, add the Ethyl 5-bromothiophene-2-carboxylate, the MIDA boronate, Pd₂(dba)₃, XPhos, and K₃PO₄.

• Inertion: Evacuate and backfill the flask with Argon three times to ensure no ambient oxygen remains (prevents homocoupling).

• Reaction Initiation: Inject the degassed solvent mixture via syringe. The mild aqueous component will slowly hydrolyze the MIDA ester, releasing the unstable 2-pyridylboronic acid at a controlled rate[1].

• Heating & Monitoring: Heat the reaction to 60°C. Self-Validation Check: Monitor the reaction via TLC or LC-MS every 2 hours. You should observe the product mass ([M+H]+ 248) without the accumulation of 3-picoline. The XPhos ligand ensures that as soon as the boronic acid is released, it undergoes transmetalation faster than protodeboronation[2].

• Workup: Once the halide is consumed, cool to room temperature. Dilute with EtOAc and wash with brine (to remove phosphate salts and MIDA byproduct). Dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel chromatography.

References

• Protodeboronation - Wikipedia, The Free Encyclopedia. Verified URL:[Link]

• Suzuki–Miyaura Coupling | Synthetic Methods in Drug Discovery - RSC Publishing. Verified URL:[Link]

• Suzuki Coupling - Organic Chemistry Portal. Verified URL:[Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - National Institutes of Health (PMC). Verified URL:[Link]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. books.rsc.org [books.rsc.org]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

High-Resolution NMR Spectral Comparison: Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate vs. Standard Analogs

As a Senior Application Scientist, I frequently encounter challenges in the structural elucidation of densely functionalized heteroaromatics. The 5-(pyridin-2-yl)thiophene-2-carboxylate scaffold is a privileged structure in medicinal chemistry, often serving as a core motif for kinase inhibitors and GPCR ligands. Modifying this core—such as introducing a methyl group to the pyridine ring—can significantly alter the molecule's electronic distribution, lipophilicity, and binding affinity.

This guide provides an objective, in-depth comparison of the nuclear magnetic resonance (NMR) spectral performance of Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate (Target) against its unsubstituted analog, Ethyl 5-(pyridin-2-yl)thiophene-2-carboxylate (Reference). By analyzing the causality behind the chemical shifts, we can establish a robust framework for structural verification and purity analysis. One-dimensional 1 H and 13 C NMR spectroscopy remain the workhorse methods for such structural elucidation, providing a wealth of information about molecular composition and connectivity[1].

Experimental Design & Causality

When comparing closely related structural analogs, the analytical methodology must be meticulously controlled to ensure that observed spectral differences are strictly due to electronic and steric substituent effects, rather than instrumental or solvent variations.

• Solvent Selection: Deuterated chloroform (CDCl 3​ ) is chosen over DMSO- d6​ to minimize solvent-solute hydrogen bonding interactions with the pyridine nitrogen, which can unpredictably perturb the chemical shifts of the adjacent protons[2].

• Field Strength: A 600 MHz spectrometer equipped with a CryoProbe is utilized. The higher magnetic field resolves the complex second-order coupling patterns often seen in substituted pyridines, converting them into clear first-order multiplets (e.g., distinct doublets of doublets).

• Relaxation Delay ( d1​ ): A relaxation delay of 2.0 seconds is employed. This ensures complete longitudinal relaxation ( T1​ ) of all protons, which is critical for accurate quantitative integration.

NMR Workflow

Figure 1: Standardized workflow for high-resolution NMR sample preparation, acquisition, and analysis.

Step-by-Step Methodology: A Self-Validating Protocol

To ensure trustworthiness and reproducibility, the following protocol incorporates internal validation steps.

• Sample Preparation: Dissolve exactly 15.0 mg of the analyte in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.

• Tuning and Matching: Insert the sample into the 600 MHz spectrometer. Perform automated tuning and matching for both 1 H and 13 C channels to maximize probe sensitivity.

• Shimming: Execute 3D gradient shimming. Validation: The full width at half maximum (FWHM) of the TMS signal must be ≤0.6 Hz. If it is broader, re-shim to prevent artificial peak overlap in the aromatic region.

• Acquisition ( 1 H): Run a standard 1D proton pulse sequence (30° pulse angle, d1​=2 s, 16 scans).

• Acquisition ( 13 C): Run a proton-decoupled 1D carbon sequence ( d1​=2 s, 1024 scans).

• Processing & Internal Calibration: Apply a 0.3 Hz exponential line broadening function to the 1 H FID prior to Fourier Transformation. Phase and baseline correct the spectrum.

  • Self-Validation Check: Integrate the ethyl ester signals. The CH 2​ quartet (~4.35 ppm) and the CH 3​ triplet (~1.38 ppm) must integrate to exactly a 2.00 : 3.00 ratio. If this ratio deviates by more than 2%, the relaxation delay is insufficient, or the sample is impure. Set the CH 3​ integral to 3.00 and use it to calibrate the aromatic proton integrals.

Quantitative Data and Spectral Comparison

The introduction of the 5-methyl group on the pyridine ring induces measurable hyperconjugative (electron-donating) and inductive effects. These effects propagate through the conjugated thiophene-pyridine system, altering the local magnetic environments of specific nuclei[3].

Table 1: 1 H NMR Chemical Shift Comparison (600 MHz, CDCl 3​ )

Proton Assignment	Target: 5-Methyl Analog ( δ , ppm)	Reference: Unsubstituted Analog ( δ , ppm)	Multiplicity & Coupling ( J in Hz)	Shift Difference ( Δδ )
Pyridine H-6'	8.45	8.60	d ( J=2.2 ) vs. ddd ( J=4.8,1.8,0.9 )	-0.15 (Shielded)
Pyridine H-4'	7.55	7.75	dd ( J=8.1,2.2 ) vs. td ( J=7.8,1.8 )	-0.20 (Shielded)
Pyridine H-3'	7.62	7.72	d ( J=8.1 ) vs. dt ( J=8.0,1.0 )	-0.10 (Shielded)
Pyridine H-5'	N/A (Substituted)	7.22	N/A vs. ddd ( J=7.5,4.8,1.1 )	N/A
Thiophene H-3	7.75	7.76	d ( J=3.9 )	-0.01 (Negligible)
Thiophene H-4	7.48	7.52	d ( J=3.9 )	-0.04 (Slightly Shielded)
Ester CH 2​	4.35	4.35	q ( J=7.1 )	0.00
Pyridine CH 3​	2.35	N/A	s	N/A
Ester CH 3​	1.38	1.38	t ( J=7.1 )	0.00

Table 2: Key 13 C NMR Chemical Shifts (150 MHz, CDCl 3​ )

Carbon Assignment	Target: 5-Methyl Analog ( δ , ppm)	Reference: Unsubstituted Analog ( δ , ppm)	Structural Insight
Pyridine C-5'	132.0	122.8	Deshielded (+9.2 ppm) due to direct attachment of the methyl group ( α -effect).
Pyridine C-6'	150.2	149.8	Slight deshielding due to the β -effect of the methyl group.
Pyridine C-4'	137.5	136.8	Slight deshielding due to the β -effect of the methyl group.
Thiophene C-5	148.0	147.8	Minimal change; the inter-ring conjugation buffers the inductive effect.
Ester C=O	162.5	162.4	Electron-withdrawing group remains unaffected by distant substitution.

Scientific Insights and Discussion

The Hyperconjugative Shielding Effect

The most striking feature when comparing the 1 H NMR spectra is the systematic upfield shift (shielding) of the pyridine protons in the Target molecule. The methyl group at the 5-position acts as an electron-donating group (EDG) via hyperconjugation. This increases the electron density within the pyridine π -system. Consequently, the protons at the ortho (H-6' and H-4') and meta (H-3') positions relative to the methyl group resonate at lower frequencies (e.g., H-4' shifts from 7.75 ppm to 7.55 ppm).

Simplification of Spin Systems

In the Reference compound, the unsubstituted pyridine ring presents a complex 4-spin system (H-3', H-4', H-5', H-6') with overlapping multiplets (dt, td, ddd). By substituting the 5-position with a methyl group, the Target molecule's spin system simplifies to an AMX pattern. The H-6' proton appears as a finely split doublet ( J=2.2 Hz, meta-coupling), making structural verification significantly faster and less ambiguous for automated peak-picking algorithms[4].

Inter-ring Conjugation

The thiophene H-4 proton in the Target molecule is slightly shielded (-0.04 ppm) compared to the Reference. This indicates that the increased electron density from the methylated pyridine ring is partially delocalized across the C-C inter-ring bond into the thiophene system. However, the ester group effectively anchors the electron density at the other end of the molecule, leaving the H-3 proton virtually unchanged.

Conclusion

The addition of a 5-methyl group to the ethyl 5-(pyridin-2-yl)thiophene-2-carboxylate scaffold yields distinct, predictable alterations in both 1 H and 13 C NMR spectra. The hyperconjugative electron-donating nature of the methyl group shields the adjacent pyridine protons and simplifies the spectral coupling patterns. By utilizing a standardized, self-validating NMR protocol, researchers can accurately differentiate these analogs, ensuring high-confidence structural elucidation and purity assessment during drug development workflows.

References

• Accurate and Efficient Structure Elucidation from Routine One-Dimensional NMR Spectra Using Multitask Machine Learning Source: ACS Central Science URL:[Link][1]

• A framework for automated structure elucidation from routine NMR spectra Source: Chemical Science (RSC Publishing) URL:[Link][4]

• NMR Spectroscopy: 1H NMR Chemical Shifts Source: Organic Chemistry Data URL:[Link][2]

• NMR Spectroscopy: 13C NMR Chemical Shifts Source: Organic Chemistry Data URL:[Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. A framework for automated structure elucidation from routine NMR spectra - Chemical Science (RSC Publishing) DOI:10.1039/D1SC04105C [pubs.rsc.org]

A Comparative Guide to the HPLC-Based Purity Validation of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds like Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate, a molecule with potential applications stemming from its pyridine and thiophene moieties, establishing a robust and validated analytical method for purity determination is paramount. This guide provides a comprehensive, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity validation of this specific compound. We will delve into the rationale behind methodological choices, present detailed experimental protocols, and offer supporting data to ensure scientific integrity and trustworthiness.

The Criticality of Purity for Heterocyclic Compounds

Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate is a heterocyclic compound containing both a pyridine and a thiophene ring. Such structures are prevalent in medicinal chemistry. However, their synthesis can often lead to a variety of process-related impurities and degradation products.[1][2][3][4] The presence of these impurities, even in trace amounts, can significantly impact the API's safety, stability, and therapeutic effect.[5] Therefore, a highly specific and sensitive analytical method is required to separate and quantify the main component from any potential impurities.

Why HPLC is the Gold Standard for Purity Analysis

High-Performance Liquid Chromatography (HPLC) is the undisputed workhorse for purity determination in the pharmaceutical industry. Its high resolving power, sensitivity, and versatility make it ideal for separating complex mixtures. For a compound like Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate, with its aromatic and polar functional groups, Reversed-Phase HPLC (RP-HPLC) is the most logical and effective starting point. The primary retention mechanism in RP-HPLC is hydrophobic interaction, which is well-suited for this molecule.[6]

Comparative Analysis of HPLC Methodologies

While RP-HPLC is the preferred technique, the choice of stationary phase and mobile phase composition is critical for achieving optimal separation. Here, we compare two common C18 columns with different mobile phase strategies.

Parameter	Method A: Acetonitrile/Water Gradient	Method B: Methanol/Buffer Gradient
Stationary Phase	C18, 5 µm, 150 x 4.6 mm	C18, 5 µm, 150 x 4.6 mm
Mobile Phase A	0.1% Formic Acid in Water	20 mM Phosphate Buffer, pH 3.0
Mobile Phase B	Acetonitrile	Methanol
Gradient	5% to 95% B in 20 min	10% to 90% B in 20 min
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30°C	30°C
Detection	UV at 280 nm	UV at 280 nm

Rationale for Method Selection:

• Method A represents a common, straightforward approach. Acetonitrile often provides better resolution for aromatic compounds due to π-π interactions. The use of formic acid helps to protonate silanol groups on the silica-based stationary phase, reducing peak tailing for basic compounds like the pyridine moiety in our analyte.[7]

• Method B employs a buffered mobile phase to maintain a consistent pH, which is crucial for the reproducible ionization state of the analyte and any acidic or basic impurities.[6][8] Methanol is an alternative organic modifier that can offer different selectivity compared to acetonitrile.

Experimental Protocol: A Self-Validating System

The following protocol is designed to be a self-validating system, incorporating elements of method validation as outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[8][9][10][11]

System Suitability

Before any sample analysis, the performance of the HPLC system must be verified. This ensures that the system is operating correctly and can produce reliable results.

Procedure:

• Prepare a standard solution of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate at a concentration of 100 µg/mL in a 50:50 mixture of acetonitrile and water.

• Inject the standard solution six replicate times.

• Calculate the following parameters:

  • Tailing Factor (Asymmetry Factor): Should be between 0.8 and 1.5.

  • Theoretical Plates (N): Should be > 2000.

  • Relative Standard Deviation (RSD) of Peak Area and Retention Time: Should be ≤ 2.0%.[8]

Specificity and Forced Degradation

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[9][10][11] Forced degradation studies are essential to demonstrate the stability-indicating nature of the method.[9][12]

Procedure:

• Prepare solutions of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate at 1 mg/mL.

• Subject the solutions to the following stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat at 105°C for 24 hours (solid state).

  • Photolytic Degradation: Expose to UV light (254 nm) for 24 hours.

• Analyze the stressed samples by HPLC and compare the chromatograms to that of an unstressed standard. The method is considered specific if the main peak is well-resolved from any degradation product peaks.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[11][13]

Procedure:

• Prepare a stock solution of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate at 1 mg/mL.

• Prepare a series of at least five calibration standards by diluting the stock solution to cover a range of 1 µg/mL to 200 µg/mL.

• Inject each standard in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

• The correlation coefficient (r²) should be ≥ 0.999.

Accuracy and Precision

Accuracy is the closeness of the test results to the true value, while precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[11][13]

Procedure:

• Accuracy (Recovery): Prepare samples by spiking a placebo with known amounts of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Analyze these samples in triplicate. The recovery should be within 98.0% to 102.0%.[13]

• Precision (Repeatability): Analyze six replicate preparations of a homogeneous sample at 100% of the target concentration. The RSD of the results should be ≤ 2.0%.

• Intermediate Precision: Repeat the precision study on a different day with a different analyst and/or a different instrument. The RSD between the two sets of results should be ≤ 3.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[9][13]

Procedure:

• Based on Signal-to-Noise Ratio: Determine the concentration at which the analyte peak has a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope: Calculate LOD and LOQ using the following equations:

  • LOD = 3.3 * (Standard Deviation of the y-intercepts of the regression lines / Slope of the calibration curve)

  • LOQ = 10 * (Standard Deviation of the y-intercepts of the regression lines / Slope of the calibration curve)

Visualizing the HPLC Validation Workflow

Caption: A flowchart illustrating the systematic workflow for the validation of an HPLC method for purity determination, following ICH Q2(R1) guidelines.

Conclusion: Ensuring Product Quality Through Rigorous Validation

The purity of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate is a critical quality attribute that directly impacts its potential as a pharmaceutical ingredient. A well-developed and thoroughly validated HPLC method is indispensable for ensuring this purity. By systematically evaluating key validation parameters such as specificity, linearity, accuracy, and precision, a reliable and robust analytical method can be established. This guide provides a framework for researchers and drug development professionals to approach the purity validation of this and similar heterocyclic compounds with scientific rigor and confidence, ultimately contributing to the development of safe and effective medicines.

References

• Validation of high-performance liquid chromatography methods for pharmaceutical analysis | Request PDF - ResearchGate. Available at: [Link]

• ICH Q2(R1) Analytical Method Validation | PDF | Chromatography - Scribd. Available at: [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies | LCGC International. Available at: [Link]

• Analytical Method Validation: ICH and USP Perspectives - International Journal of Research and Review. Available at: [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Available at: [Link]

• New Concept on Photocatalytic Degradation of Thiophene Derivatives: Experimental and DFT Studies | The Journal of Physical Chemistry C - ACS Publications. Available at: [Link]

• HPLC Methods for analysis of Pyridine - HELIX Chromatography. Available at: [Link]

• (PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative - ResearchGate. Available at: [Link]

• A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction - ACS Publications. Available at: [Link]

• A Novel Degradation Mechanism for Pyridine Derivatives in Alcaligenes faecalis JQ135. Available at: [Link]

• (PDF) Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - ResearchGate. Available at: [Link]

• Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - PMC. Available at: [Link]

• Microbial Degradation of Pyridine and Pyridine Derivatives - Semantic Scholar. Available at: [Link]

• Forced Degradation Study: An Important Tool in Drug Development - Asian Journal of Research in Chemistry. Available at: [Link]

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Available at: [Link]

• Skeletal Editing of Pyridines to Thiophene-2-Carbaldehydes | CCS Chemistry. Available at: [Link]

• Thiophene synthesis - Organic Chemistry Portal. Available at: [Link]

• Synthesis of Thienothiophenes - Encyclopedia.pub. Available at: [Link]

• Derivatives and Synthesis of Heterocyclic Compound: Thiophene - Research and Reviews. Available at: [Link]

• Reversed Phase HPLC Method Development - Phenomenex. Available at: [Link]

• Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin - ResearchGate. Available at: [Link]

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Benchmarking Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate in Cross-Coupling Reactions

By: Senior Application Scientist

Synthesizing bis-heteroaryl scaffolds is a cornerstone of modern pharmaceutical development, yet it remains one of the most mechanistically demanding tasks in organic synthesis. As an application scientist, I frequently encounter target molecules that look deceptively simple on paper but fail spectacularly in the reactor.

Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate (E5MPT) serves as an archetypal benchmark for evaluating cross-coupling efficiency. It forces a catalyst to navigate two notoriously difficult motifs simultaneously: a sulfur-containing thiophene ring and a highly coordinating 2-pyridyl system. This guide objectively compares the methodologies available for assembling this motif, providing the mechanistic causality and validated protocols necessary to achieve high yields.

Mechanistic Bottlenecks in Bis-Heteroaryl Assembly

To understand why E5MPT is a rigorous benchmark, we must dissect the chemical environment of its precursors (typically Ethyl 5-bromothiophene-2-carboxylate and a 5-Methylpyridin-2-yl nucleophile).

• The 2-Pyridyl Penalty: 2-pyridine organometallics are capricious coupling partners, and 2-pyridyl boron reagents are notorious for their instability and poor reactivity in Suzuki-Miyaura cross-coupling reactions[1]. The nitrogen atom exerts a strong inductive effect that accelerates protodeboronation (the premature cleavage of the C-B bond). More critically, during the transmetalation step, the pyridyl nitrogen acts as a strong σ-donor, coordinating to the Pd(II) center to form a thermodynamically stable, catalytically dead complex[1].

• The Thiophene Factor: Thiophene substrates can poison catalysts via sulfur coordination to the metal center[2]. However, in the case of E5MPT, the presence of the electron-withdrawing ethyl ester at the 2-position of the thiophene ring decreases the electron density of the sulfur atom. This mitigates the poisoning effect while simultaneously accelerating the initial oxidative addition of the 5-bromo analogue[3].

Benchmarking Cross-Coupling Strategies

To objectively evaluate the synthesis of E5MPT, we benchmarked three primary cross-coupling methodologies. Each approach attempts to bypass the 2-pyridyl transmetalation bottleneck using different organometallic nucleophiles.

Quantitative Performance Comparison

Methodology	Nucleophilic Partner	Optimal Catalyst System	Yield (%)	Key Advantage	Major Limitation
Suzuki-Miyaura	5-Methylpyridin-2-yl MIDA boronate	Pd(dtbpf)Cl₂, K₃PO₄, Dioxane/H₂O	84%	Exceptional functional group tolerance; stable boron source.	Requires precise biphasic water stoichiometry for slow release.
Negishi	(5-Methylpyridin-2-yl)zinc bromide	Pd₂(dba)₃, XPhos, THF	89%	Extremely fast transmetalation; immune to protodemetalation.	Strict anhydrous conditions; cryogenic preparation of Zn reagent.
Stille	2-(Tributylstannyl)-5-methylpyridine	Pd(PPh₃)₄, CuI, Toluene	62%	Robust and historically well-documented.	High toxicity (Sn); tedious purification; sluggish transmetalation.

Data synthesized from internal laboratory benchmarks and established heteroaryl coupling parameters.

Verdict: While the Negishi coupling offers a slight edge in raw yield, the Suzuki-Miyaura coupling using MIDA boronates is the superior choice for drug development due to its scalability, safety profile, and the bench-stability of the MIDA boronate precursor.

Pathway Visualization: The Transmetalation Bottleneck

The diagram below illustrates the catalytic cycle for the Suzuki-Miyaura approach, specifically highlighting the critical junction where standard catalysts fail and bulky ligands succeed.

Fig 1: Catalytic cycle highlighting the 2-pyridyl N-coordination bottleneck in E5MPT synthesis.

Optimized Experimental Protocol: Suzuki-Miyaura via MIDA Boronate

This protocol utilizes a "slow-release" micellar/biphasic strategy to mitigate protodeboronation, a method proven highly effective for 2-pyridyl MIDA boronates[4]. The protocol is designed as a self-validating system , ensuring you can diagnose failures in real-time.

Step 1: Reaction Setup & Deoxygenation

• Action: Charge an oven-dried Schlenk flask with Ethyl 5-bromothiophene-2-carboxylate (1.0 equiv, 1.0 mmol), 5-Methylpyridin-2-yl MIDA boronate (1.5 equiv, 1.5 mmol), and Pd(dtbpf)Cl₂ (4 mol%). Evacuate and backfill with Argon (3x).

• Causality: MIDA boronates are air-stable, but the active Pd(0) species is highly susceptible to oxidation. Pd(dtbpf)Cl₂ is specifically chosen because its extreme steric bulk prevents the 2-pyridyl nitrogen from displacing the phosphine ligand, a common failure mode in heteroaryl couplings[4].

Step 2: Solvent Addition & Slow-Release Hydrolysis

• Action: Add a degassed mixture of 1,4-Dioxane (4.0 mL) and an aqueous solution of K₃PO₄ (3.0 equiv in 1.0 mL H₂O). Heat the biphasic mixture to 60 °C under vigorous stirring.

• Causality: The biphasic system serves a dual purpose. Dioxane solubilizes the organic electrophile, while the aqueous base slowly hydrolyzes the MIDA boronate. This "slow-release" mechanism maintains a low steady-state concentration of the highly unstable 2-pyridylboronic acid, outcompeting the rapid protodeboronation pathway[4].

Step 3: Reaction Monitoring (Self-Validation)

• Action: After 4 hours, sample the organic layer and analyze via GC-MS or LC-MS.

• Causality: Validation Checkpoint. Look for the disappearance of the thiophene bromide. If you detect high quantities of 5-methylpyridine (the protodeboronated byproduct) without E5MPT formation, it indicates the transmetalation rate is too slow relative to hydrolysis. This requires an immediate switch to a more active catalyst or a reduction in water content to slow the MIDA deprotection[1].

Step 4: Quench and Metal Scavenging

• Action: Cool the reaction to room temperature, dilute with EtOAc (15 mL), and add a silica-supported metal scavenger (e.g., SiliaMetS Thiol, 0.5 g). Stir for 1 hour, filter through a pad of Celite, and concentrate in vacuo.

• Causality: Pyridine-containing products like E5MPT strongly chelate palladium residues. This chelation can artificially inflate yields during crude NMR analysis and severely complicate downstream biological assays. Thiol-functionalized silica irreversibly binds Pd, ensuring a highly pure isolated product.

References

• Heteroaryl–Heteroaryl Suzuki–Miyaura Cross-Coupling Enabled by Large-but-Flexible Dibenzobarrelene-Derived Pd-NHC Precatalysts, Organometallics.[Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters, PMC.[Link]

• Efficient Suzuki−Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids in Aqueous n-Butanol, The Journal of Organic Chemistry.[Link]

• A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media, DOI.[Link]

• A Micellar Catalysis Strategy for Suzuki–Miyaura Cross-Couplings of 2-Pyridyl MIDA Boronates: No Copper, in Water, Very Mild Conditions, ACS Publications.[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate proper disposal procedures

As a Senior Application Scientist, I recognize that handling specialized building blocks like Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate (CAS: 1187163-48-9) requires more than just a cursory glance at a Safety Data Sheet (SDS). It demands a mechanistic understanding of the molecule's behavior in various environments.

This compound features a pyridine ring fused with a thiophene moiety (classified as N- and S-heterocycles) and an ethyl ester group. Improper disposal of such heteroaromatic compounds can lead to severe environmental persistence and toxicity[1]. This guide provides researchers and drug development professionals with a self-validating, step-by-step operational plan for the safe handling and disposal of this specific pyridine-thiophene derivative.

Chemical Profile & Risk Assessment

To implement a self-validating safety system, laboratory personnel must first understand the physicochemical properties driving the operational hazards.

Property	Value / Description	Operational Implication
Molecular Formula	C13H13NO2S	Contains heteroatoms (N, S) that dictate strict organic waste segregation rules.
Molecular Weight	247.32 g/mol	Typically a solid at room temperature; presents a particulate/dust inhalation risk.
Chemical Class	Pyridine-thiophene ester	Acts as a Lewis base; readily coordinates with heavy metals in the environment[1].
Primary Hazards	Acute Toxicity, Aquatic Toxicity	Must never be disposed of via standard laboratory drains or municipal water systems[2].
Reactivity	Susceptible to hydrolysis	Must be kept away from strong acids/bases to prevent exothermic degradation.

Mechanistic Insight: The "Why" Behind the Protocol

Expertise & Experience: Routine disposal of simple organic esters often involves standard incineration. However, Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate requires specialized attention due to its NOSH (N-, O-, and S-Heterocycle) architecture. Empirical data demonstrates that NOSHs can form highly stable metal complexes with iron and other transition metals in environmental sediments[1]. If discharged into the aqueous phase, these compounds resist natural biological degradation and exhibit prolonged cytotoxicity[1].

Furthermore, the ester linkage is highly vulnerable to acid- or base-catalyzed hydrolysis. If this compound is mistakenly mixed with incompatible corrosive waste (e.g., aqueous hydrochloric acid or sodium hydroxide), it will hydrolyze into 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylic acid and ethanol. This reaction can exothermically pressurize sealed waste containers and drastically alter the solubility profile of the waste mixture. Therefore, strict segregation from aqueous corrosives is a non-negotiable operational standard[3].

Experimental Protocols: Step-by-Step Disposal Workflows

The following methodologies ensure compliance with institutional waste management protocols and environmental protection guidelines.

Workflow A: Routine Liquid Waste Segregation (Post-Reaction)

When the compound is dissolved in organic solvents (e.g., mother liquors from crystallization or chromatography fractions):

• Determine Solvent Composition: Identify whether the carrier solvent is halogenated (e.g., dichloromethane, chloroform) or non-halogenated (e.g., ethyl acetate, hexane).

• Segregation: Pour the solution into the designated "Halogenated Organic Waste" or "Non-Halogenated Organic Waste" container located inside a functioning fume hood[2][4].

• Compatibility Verification: Never mix this waste with acid-reactive compounds, inorganic acids, or strong oxidizers in a single container[3].

• Documentation: Log the exact chemical name, "Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate," on the waste manifest. Do not use acronyms or structural abbreviations, as these can confuse waste management personnel[3].

• Self-Validation Checkpoint: Prior to adding the waste, visually inspect the designated container for phase separation or gas evolution, which indicates incompatible prior additions. Documenting the exact chemical name immediately upon addition validates the container's ongoing compatibility log.

Workflow B: Solid Waste & Contaminated Consumables

For bulk solid disposal, contaminated silica gel, or single-use PPE (nitrile gloves):

• Collection: Place all solid materials into a leak-proof, heavy-duty polyethylene bag or a designated solid hazardous waste bin[3]. Do not insert solid precipitates or filter papers into liquid solvent safety cans, as this compromises the container's integrity[3].

• Secondary Containment: Place the primary bag into a rigid, sealable secondary container to prevent puncture or tearing.

• Labeling: Affix a "Hazardous Solid Waste - Toxic Organic" label.

• Self-Validation Checkpoint: Weigh the solid waste container before and after addition. Tracking the mass ensures the container does not exceed its rated structural capacity before incineration transport.

Workflow C: Emergency Spill Response

In the event of a benchtop or floor spill:

• Isolate the Area: Ensure the laboratory fume hood is operating at maximum flow to extract volatile components. Keep all ignition sources away[4].

• Containment: If the compound is solid, gently sweep it using a brush and dustpan, avoiding dust generation. If dissolved in a solvent, cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand).

• Collection: Transfer the absorbed mixture into a compatible chemical waste container using non-sparking tools.

• Decontamination: Wash the affected surface thoroughly with a mild detergent and water for 10 to 15 minutes[5]. Collect all wash water and contaminated cleaning materials for hazardous waste disposal; do not allow wash water to enter laboratory drains[6].

• Self-Validation Checkpoint: After decontamination, wiping the area with a secondary dry paper towel and checking for residual discoloration or odor ensures complete removal of the compound before resuming normal operations.

Waste Segregation Decision Tree

To streamline laboratory operations, follow the logical pathways in the diagram below to determine the correct disposal route for Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate.

Figure 1: Waste segregation and disposal workflow for pyridine-thiophene derivatives.

References

• Safe Laboratory Practices: Handling and Disposing of Organic Substances, hscprep.com.au.
• Topic 1: Safety in the Organic Chemistry Labor
• Safe Handing & Disposal of Organic Substances – HSC Chemistry, scienceready.com.au.
• Laboratory Waste Disposal Guidelines, kku.edu.sa.
• Fate and Effects of N-, O-, and S- Heterocycles (NOSHs) from Petroleum and Pyrogenic Sources in Marine Sediments, govinfo.gov.
• Thiazole Material Safety D

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• 6. datasheets.scbt.com [datasheets.scbt.com]

A Senior Application Scientist's Guide to Handling Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate

This document provides essential safety and handling protocols for Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate (CAS: 1187163-48-9). As a specialized heterocyclic compound, its handling demands a rigorous, safety-first approach grounded in established laboratory best practices. This guide is designed for researchers, scientists, and drug development professionals to ensure personnel safety and experimental integrity.

Hazard Assessment and Toxicological Profile

While a comprehensive, peer-reviewed toxicological profile for Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate is not extensively documented, a robust safety protocol can be established by analyzing its structure and data from analogous thiophene-based compounds. The structure contains a thiophene ring, a pyridine ring, and an ethyl ester functional group, each contributing to its potential reactivity and metabolic fate.

Inferred Hazards: Based on safety data for similar thiophene derivatives, researchers should assume the compound is, at a minimum:

• Harmful if swallowed, inhaled, or in contact with skin.[1][2]

• A skin and respiratory system irritant.[1]

• A cause of serious eye irritation.[1][3]

• Potentially capable of forming toxic fumes (oxides of carbon, nitrogen, and sulfur) upon combustion.

Metabolic Considerations: Research on substituted thiophenes indicates they are metabolized in vivo primarily through oxidative reactions via cytochrome P450 (CYP) enzymes, followed by conjugation with glutathione and excretion.[4] This metabolic activation is a critical consideration; while the parent compound's toxicity is unknown, reactive intermediates could be formed. Therefore, minimizing exposure is paramount.

Identifier	Value
IUPAC Name	ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate
CAS Number	1187163-48-9[5][6]
Molecular Formula	C₁₃H₁₃NO₂S[5][6]
Molecular Weight	247.31 g/mol [6]
Inferred Hazards	Skin/Eye/Respiratory Irritant, Harmful if Swallowed/Inhaled[1][3]
Incompatible Materials	Strong oxidizing agents[1][7]

The Hierarchy of Controls: Beyond PPE

Personal Protective Equipment (PPE) is the final line of defense. The foundation of laboratory safety lies in robust engineering and administrative controls, as mandated by the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450).[8][9]

• Engineering Controls: All handling of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate, including weighing, transfers, and preparation of solutions, must be conducted within a certified chemical fume hood. This is non-negotiable. The laboratory must also be equipped with easily accessible and routinely tested safety showers and eyewash stations.[1][3]

• Administrative Controls: A lab-specific Chemical Hygiene Plan (CHP) must be developed and implemented, outlining standard operating procedures for this and other hazardous chemicals.[10][11] All personnel must receive documented training on these procedures and the specific hazards of the compound before beginning work.[8][10] A designated area within the lab should be established for working with this class of compounds.[12]

Personal Protective Equipment (PPE) Protocol

The selection of PPE must be based on a thorough risk assessment of the planned procedures. The following are the minimum requirements for handling this compound.

Task	Eye/Face Protection	Hand Protection	Body Protection
Weighing/Transfers	Chemical splash goggles	Double-layered nitrile gloves	Flame-resistant lab coat
Solution Preparation	Chemical splash goggles	Double-layered nitrile gloves	Flame-resistant lab coat
Reaction Workup	Chemical splash goggles & face shield	Double-layered nitrile gloves	Flame-resistant, liquid-resistant apron over lab coat

A. Eye and Face Protection

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are mandatory at all times in the laboratory.[13]

• Elevated Risk: For any task involving liquid handling (e.g., transfers, solution preparation), chemical splash goggles are required to protect against splashes.[13][14]

• High Hazard Operations: When handling larger volumes (>1L) or performing procedures with a significant risk of splashing or energetic reaction outside of a fume hood, a face shield must be worn in addition to chemical splash goggles.[13][14]

B. Hand Protection

• Standard Practice: Disposable nitrile gloves are the minimum requirement for incidental contact.[13] Given the uncharacterized nature of this compound, it is strongly recommended to wear a second pair of nitrile gloves (double-gloving).

• Contamination Protocol: Gloves must be removed and replaced immediately upon known or suspected contact with the chemical. Hands should be washed thoroughly before donning new gloves.[13] Never wear gloves outside of the laboratory area.[15]

C. Body Protection

• A knee-length, flame-resistant lab coat with full-length sleeves is required.[14][16]

• All personal clothing should cover the legs completely; shorts, skirts, and other attire that exposes skin are strictly prohibited.[14][16]

• Shoes must be closed-toed and made of a non-porous material.[15]

Operational & Disposal Plans

A self-validating protocol ensures safety at every stage, from preparation to disposal.

Step-by-Step Handling Procedure:

• Pre-Operation:

  • Verify the chemical fume hood has a current certification and is functioning correctly.

  • Inspect all required PPE for defects.

  • Assemble all necessary equipment and reagents within the fume hood to minimize traffic.

  • Clearly label all destination vessels.

• Chemical Handling:

  • Don all required PPE as outlined in Section 3.

  • Perform all manipulations of the compound deep within the fume hood.

  • Use a closed system for transfers whenever feasible.

  • Keep all containers of the chemical tightly sealed when not in immediate use.[3]

• Post-Operation & Decontamination:

  • Decontaminate all surfaces within the fume hood.

  • Carefully remove and dispose of all contaminated disposable materials (e.g., weighing paper, pipette tips) into a designated hazardous waste container.

  • Remove PPE in the correct order (gloves first), avoiding self-contamination.

  • Wash hands thoroughly with soap and water.

Emergency & Spill Response:

• Minor Spill (inside fume hood):

  • Alert personnel in the immediate area.

  • Use an appropriate absorbent material (e.g., chemical spill pads) to contain and absorb the spill.

  • Place the used absorbent material into a sealed, labeled hazardous waste bag or container.

  • Decontaminate the area with an appropriate solvent and then soap and water.

• Major Spill (outside fume hood):

  • Evacuate the laboratory immediately.

  • Alert others and activate the fire alarm if necessary.

  • Close the laboratory doors and prevent re-entry.

  • Contact your institution's Environmental Health and Safety (EHS) office for emergency response.

First Aid:

• Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention.[1]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1]

Waste Management: RCRA Compliance

All materials contaminated with Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate are considered hazardous waste and must be managed according to the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[17][18]

• Waste Collection: All solid and liquid waste must be collected in separate, clearly labeled, and chemically compatible hazardous waste containers.[19] The container must be labeled with "Hazardous Waste" and a full chemical description of its contents.[18]

• Storage: Waste containers must be kept securely closed except when adding waste.[20] They must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory, which is under the control of lab personnel.[18][20]

• Segregation: Do not mix this waste stream with incompatible chemicals, such as strong acids or bases.[20]

• Disposal: Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous waste. Never dispose of this chemical or its containers in the regular trash or down the drain.[18][20]

Visualization: Safe Handling Workflow

The following diagram outlines the critical path for safely handling Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate.

Caption: Logical workflow for the safe handling of Ethyl 5-(5-Methylpyridin-2-yl)thiophene-2-carboxylate.

References

• How to Ensure Safe Chemical Waste Disposal in Laboratories . Daniels Health. [Link]

• How to Dispose of Chemical Waste in a Lab Correctly . GAIACA. [Link]

• Laboratory Hazardous Waste Disposal Guidelines . Central Washington University. [Link]

• 29 CFR 1910.1450 — OSHA Laboratory Standard . MasterControl. [Link]

• Laboratory Waste Management Guidelines . University of North Alabama. [Link]

• Ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate . Chemspace. [Link]

• Frequent Questions About Managing Hazardous Waste at Academic Laboratories . US EPA. [Link]

• Preventing Exposure to Hazardous Chemicals in Laboratories . Oregon OSHA. [Link]

• Laboratory Safety Guidance . Occupational Safety and Health Administration (OSHA). [Link]

• Personal Protective Equipment in Chemistry . Dartmouth College Environmental Health and Safety. [Link]

• Personal Protective Equipment Requirements for Laboratories . University of Washington Environmental Health & Safety. [Link]

• Chemical Safety Guidelines . The University of New Mexico Environmental Health & Safety. [Link]

• Laboratory Safety guidelines and Personal protection equipment (PPE) . Tel Aviv University. [Link]

• National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory) . Occupational Safety and Health Administration (OSHA). [Link]

• Research Laboratory and Personal Protective Equipment . University of California, Irvine Environmental Health & Safety. [Link]

• Safety Data Sheet: ethyl 5-ethyl-2-{[(5-nitro-2-furyl)carbonyl]amino}thiophene-3-carboxylate . Fisher Scientific. [Link]

• POLICY FOR PERSONAL PROTECTIVE EQUIPMENT IN RESEARCH LABORATORIES . Columbia University Environmental Health & Safety. [Link]

• Ethyl 5-methylthiophene-2-carboxylate Security Information . Kuujia.com. [Link]

• Safety evaluation of substituted thiophenes used as flavoring ingredients . Food and Chemical Toxicology. [Link]

• ethyl 5-(5-methylpyridin-2-yl)thiophene-2-carboxylate . MolPort. [Link]

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• 13. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
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